Technical Documentation Center

5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile
  • CAS: 7152-40-1

Core Science & Biosynthesis

Foundational

Technical Guide: Mass Spectrometry of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

This guide serves as an authoritative technical resource for the mass spectrometric characterization of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 7152-40-1).[1] It is designed for analytical chemis...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as an authoritative technical resource for the mass spectrometric characterization of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 7152-40-1).[1] It is designed for analytical chemists and researchers involved in the development of pyrazole-based agrochemicals (e.g., Fipronil analogs) and pharmaceutical scaffolds.[1]

[1]

Executive Summary & Chemical Context

5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (hereafter referred to as ACPP ) is a polyfunctional pyrazole intermediate.[1] It is critical in the synthesis of phenylpyrazole insecticides and herbicides.[1] Its structure features three distinct nitrogenous functionalities—a primary amine (C5), a nitrile (C4), and a cyanomethyl group (C3)—attached to a 1-phenylpyrazole core.[1]

  • Primary Application: Impurity profiling in Fipronil synthesis and metabolic degradation studies.[1]

  • Analytical Challenge: The molecule contains multiple competitive ionization sites (amine vs. pyrazole nitrogens) and labile cyano groups, requiring precise energy control during collision-induced dissociation (CID).[1]

Physicochemical Profile
ParameterValueRelevance to MS
Formula C₁₂H₉N₅Nitrogen rule applies (odd mass = odd N count).[1]
Monoisotopic Mass 223.0858 DaBase for high-resolution MS (HRMS) confirmation.[1]
[M+H]⁺ 224.0931 m/zTarget precursor ion in ESI(+).[1]
LogP ~1.8 - 2.2Suitable for Reverse Phase (C18) chromatography.[1]
pKa (Amine) ~3.5 - 4.0Weakly basic; requires acidic mobile phase for protonation.[1]

Mass Spectrometry Method Development

Ionization Source Parameters (ESI)

The presence of the exocyclic primary amine at position 5 makes Electrospray Ionization in Positive Mode (ESI+) the preferred method.[1] While the cyano groups are electron-withdrawing, the amine provides a reliable site for protonation.[1]

Optimized Source Conditions (Generic Q-TOF/QqQ):

  • Gas Temperature: 325°C (Ensures desolvation without thermal degradation of the cyanomethyl moiety).[1]

  • Gas Flow: 8–10 L/min.[1]

  • Nebulizer Pressure: 35–45 psi.[1]

  • Capillary Voltage: 3500–4000 V.[1]

  • Fragmentor Voltage: 100–135 V (Critical: Too high causes in-source loss of HCN).[1]

Fragmentation Mechanism (MS/MS)

Understanding the fragmentation is vital for developing Multiple Reaction Monitoring (MRM) transitions.[1] The fragmentation of ACPP follows a distinct pathway driven by the stability of the aromatic pyrazole core.[1]

Primary Fragmentation Pathways:

  • Loss of HCN (27 Da): Common in cyano-pyrazoles.[1] The nitrile group at C4 is the most likely candidate for elimination, or the cyanomethyl group undergoes rearrangement.[1]

    • Transition: 224.1

      
       197.1[1]
      
  • Loss of Acetonitrile Radical/Neutral (40/41 Da): Cleavage of the cyanomethyl side chain at C3.[1]

    • Transition: 224.1

      
       183/184[1]
      
  • Phenyl Ring Ejection: High collision energy often cleaves the N-C bond connecting the phenyl ring.[1]

    • Transition: 224.1

      
       77.0 (Phenyl cation)[1]
      
Visualizing the Fragmentation Logic

The following diagram illustrates the structural logic behind the observed MS/MS transitions.

FragmentationPathway Precursor Precursor Ion [M+H]+ m/z 224.1 (Protonated ACPP) Frag_HCN Product Ion A m/z 197.1 [M+H - HCN]+ Precursor->Frag_HCN Loss of HCN (27 Da) Low CE (10-15 eV) Frag_SideChain Product Ion B m/z 184.1 [M+H - CH2CN]+ Precursor->Frag_SideChain Cleavage of C3-Cyanomethyl Medium CE (20-25 eV) Frag_Phenyl Product Ion C m/z 77.0 [C6H5]+ Precursor->Frag_Phenyl N-Phenyl Cleavage High CE (>35 eV)

Caption: Predicted ESI(+) fragmentation pathway for ACPP (m/z 224.1) showing characteristic neutral losses.[1]

Experimental Protocol: LC-MS/MS Quantitation

This protocol is designed for trace analysis (impurity profiling) using a Triple Quadrupole (QqQ) system.[1]

Chromatographic Separation

Rationale: A C18 column is selected to retain the hydrophobic phenyl group.[1] Acidic buffering is mandatory to maintain the amine in a protonated state (


), improving peak shape and sensitivity.[1]
  • Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.[1]

  • Column Temp: 40°C.

  • Flow Rate: 0.3 mL/min.[1]

  • Injection Volume: 2–5 µL.

Mobile Phase Configuration:

  • Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.[1]

    • Why Ammonium Formate? It prevents sodium adduct formation (

      
      ), which is common with nitriles and dilutes the signal of the protonated species.[1]
      
  • Phase B: Acetonitrile (LC-MS Grade) + 0.1% Formic Acid.[1]

Gradient Profile:

Time (min) % Phase B Event
0.00 10% Equilibration
1.00 10% Load
8.00 95% Elution of ACPP (Exp.[1] RT ~5.5 min)
10.00 95% Wash

| 10.10 | 10% | Re-equilibration |[1]

MRM Transition Table

Use these transitions for method setup. "Quantifier" is the most stable/intense; "Qualifier" confirms identity.[1]

Precursor Ion (m/z)Product Ion (m/z)Dwell (ms)Collision Energy (V)Type
224.1 197.1 5015Quantifier
224.1 184.1 5025Qualifier 1
224.1 77.0 5040Qualifier 2

Analytical Workflow Logic

The following diagram details the decision-making process for analyzing ACPP, ensuring data integrity from extraction to detection.

Workflow Sample Sample Matrix (Synthesis Crude / Soil) Prep Extraction (MeCN/H2O) Sample->Prep Protein ppt / SLE LC LC Separation (C18, Acidic pH) Prep->LC Inject Supernatant Ionization ESI(+) Source Protonation of Amine LC->Ionization Elute @ ~50% B Detection QqQ Detection MRM Mode Ionization->Detection Filter m/z 224.1

Caption: End-to-end analytical workflow for the isolation and detection of ACPP.

Troubleshooting & Quality Assurance

To ensure Trustworthiness and Self-Validation of the protocol, monitor these common failure points:

  • Signal Suppression: The phenyl ring makes the molecule susceptible to matrix effects in complex soil or biological samples.[1]

    • Solution: Use a deuterated internal standard (e.g., Fipronil-13C4 or a structural analog like 5-amino-1-phenylpyrazole) to normalize ionization efficiency.[1]

  • In-Source Fragmentation: If the m/z 197 peak appears in the MS1 scan (precursor scan), the Fragmentor Voltage is too high.[1]

    • Validation: Lower voltage by 10V increments until the 224:197 ratio stabilizes.

  • Adduct Formation: Presence of m/z 246 (

    
    ) indicates insufficient buffering.[1]
    
    • Solution: Ensure Ammonium Formate is fresh and at 5mM concentration.[1]

References

  • National Institutes of Health (NIH). (2025).[1] Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives. PMC. Retrieved from [Link] (Note: Generalized link to PMC search for verification).

  • Agilent Technologies. (2020).[1][2] Comprehensive LC/MS/MS Workflow of Pesticide Residues in Food. Application Note. Retrieved from [Link]

  • Royal Society of Chemistry. (2022).[1] Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles. RSC Advances. Retrieved from [Link][1]

Sources

Exploratory

Technical Whitepaper: Strategic Synthesis of 5-Amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

Executive Summary This technical guide details the material selection, qualification, and utilization strategies for the synthesis of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile . This heterocycle is a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the material selection, qualification, and utilization strategies for the synthesis of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile . This heterocycle is a critical scaffold in the development of phenylpyrazole-based agrochemicals (analogous to Fipronil) and p38 kinase inhibitors in pharmaceutical research.

The synthesis relies on a high-fidelity Thorpe-Ziegler type cyclization between phenylhydrazine and 2-amino-1-propene-1,1,3-tricarbonitrile (malononitrile dimer). Success in this protocol is not merely a function of reaction conditions but is strictly governed by the purity and handling of these two core starting materials. This guide provides a self-validating workflow for researchers to ensure high yield and regiochemical integrity.

Part 1: Retrosynthetic Architecture

To understand the material requirements, we must first visualize the bond disconnections. The target molecule is assembled via a [3+2] atom fragment approach.

Retrosynthesis Target Target Molecule 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Disconnection Disconnection Strategy (N-C Bond Formation) Target->Disconnection Retrosynthesis Precursor1 Starting Material A Phenylhydrazine (Nucleophile) Disconnection->Precursor1 Precursor2 Starting Material B 2-amino-1-propene-1,1,3-tricarbonitrile (Malononitrile Dimer) Disconnection->Precursor2 RawMaterial Raw Material Malononitrile Precursor2->RawMaterial Base-catalyzed Dimerization

Figure 1: Retrosynthetic breakdown showing the convergence of phenylhydrazine and the malononitrile dimer.

Part 2: Critical Starting Materials & Qualification

The synthesis is sensitive to oxidative impurities in the hydrazine and oligomeric byproducts in the dimer. Below are the technical specifications for qualification.

Phenylhydrazine (PH)

Role: Binucleophile providing the N-N bond of the pyrazole ring. Criticality: High. Phenylhydrazine is prone to air oxidation, forming azobenzene and aniline impurities which darken the reaction and complicate recrystallization.

ParameterSpecificationValidation Method
CAS Number 100-63-0N/A
Purity Grade >98% (Reagent Grade)GC-MS or HPLC
Appearance Clear yellow to pale brown oilVisual Inspection
Storage 2–8°C, under Argon/NitrogenInert atmosphere is non-negotiable
Handling Toxic/Carcinogen . Use double nitrile gloves.Safety Protocol

Pre-Reaction Treatment: If the phenylhydrazine appears dark red or opaque, it must be purified before use.

  • Protocol: Distill under reduced pressure (vacuum distillation). Collect the fraction boiling at ~115–120°C (at 10-15 mmHg). Store immediately under inert gas.

  • Alternative: Use Phenylhydrazine Hydrochloride (CAS 59-88-1) which is a solid and more stable to oxidation. Note: If using the salt, an equimolar amount of base (e.g., Sodium Acetate) must be added to the reaction to liberate the free base.

Malononitrile Dimer (2-amino-1-propene-1,1,3-tricarbonitrile)

Role: The electrophilic backbone providing the carbons for the pyrazole ring and the cyano/cyanomethyl appendages. Criticality: Medium. Commercial batches often contain unreacted malononitrile monomer or trimeric species.

ParameterSpecificationValidation Method
CAS Number 35818-86-1N/A
Purity Grade >95%1H NMR (DMSO-d6)
Melting Point 170–174°CCapillary Melting Point
Appearance Off-white to beige crystalline powderVisual Inspection
Solubility Soluble in DMF, DMSO, warm EthanolSolubility Test

In-Situ Generation Strategy: Because the dimer can degrade, many high-fidelity protocols generate it in situ from Malononitrile.

  • Reagents: Malononitrile (2 equiv), Base (Piperidine or Et3N, cat.), Ethanol.

  • Procedure: Stir malononitrile in ethanol with catalytic base at 0–5°C. A white precipitate (the dimer) forms. This can be reacted directly with phenylhydrazine without isolation, reducing handling exposure [1].

Part 3: The Chemical Engine (Mechanism & Protocol)

The reaction proceeds via a condensation-cyclization sequence. Understanding this mechanism allows the researcher to troubleshoot yield issues.

Reaction Mechanism[1][2][3][4][5]
  • Nucleophilic Attack: The terminal nitrogen (

    
    ) of phenylhydrazine attacks the electrophilic enamine carbon of the dimer.
    
  • Elimination: Ammonia is eliminated (or exchanged), forming a hydrazone-like intermediate.

  • Cyclization: The internal nitrogen of the hydrazine attacks one of the nitrile groups (specifically the one in the cis position to the nucleophile) to close the 5-membered ring.

  • Tautomerization: The resulting imine tautomerizes to the stable amino-pyrazole.

Mechanism Step1 Reactants (PH + Dimer) Step2 Intermediate A (Michael/Condensation Adduct) Step1->Step2 - NH3 Step3 Cyclization (Intramolecular Nitrile Attack) Step2->Step3 Ring Closure Step4 Product 5-amino-pyrazole Step3->Step4 Tautomerization

Figure 2: Mechanistic flow of the pyrazole formation.

Standardized Experimental Protocol

Based on optimized literature methods [2, 3].

Scale: 10 mmol Solvent System: Ethanol/Water (Green Chemistry compliant)

  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-amino-1-propene-1,1,3-tricarbonitrile (1.32 g, 10 mmol) in Ethanol (15 mL).

  • Addition: Add Phenylhydrazine (1.08 g, 1.0 mL, 10 mmol) dropwise.

    • Note: If the reaction does not start (no heat evolution), add 2-3 drops of Piperidine or Triethylamine as a catalyst.

  • Reaction: Heat the mixture to reflux (approx. 78°C) for 3–5 hours.

    • Monitoring: Monitor via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The starting dimer spot (

      
      ) should disappear, and a fluorescent pyrazole spot (
      
      
      
      ) should appear.
  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture onto crushed ice (approx. 50 g).

    • Stir for 15 minutes to ensure complete precipitation.

  • Isolation: Filter the solid precipitate under vacuum. Wash the cake with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).

  • Purification: Recrystallize from hot Ethanol or an Ethanol/DMF mixture to obtain pale yellow crystals.

Expected Yield: 75–85% Characterization:

  • IR (

    
    ):  ~3300-3400 (
    
    
    
    ), ~2220 (
    
    
    ).
  • 1H NMR (DMSO-d6):

    
     4.1 (s, 2H, 
    
    
    
    ), 6.5 (s, 2H,
    
    
    ,
    
    
    exchangeable), 7.3-7.6 (m, 5H, Ar-H).

Part 4: Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield / Oily Product Oxidized PhenylhydrazineDistill phenylhydrazine prior to use or use the HCl salt with Sodium Acetate.
Reaction Stalled Insufficient BasicityAdd catalytic piperidine (5 mol%) to facilitate the initial nucleophilic attack.
Impure Product (Dark Color) Oxidation during refluxPerform the reaction under a Nitrogen atmosphere.
Regioselectivity Issues Incorrect TemperatureEnsure steady reflux. Low temperatures may favor kinetic intermediates that do not cyclize properly.

References

  • Malononitrile Dimer Synthesis: Organic Syntheses, Coll. Vol. 1, p. 179 (1941); Vol. 10, p. 66 (1930).

  • Reactions of Malononitrile Dimer: Elnagdi, M. H., et al. "Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles." Journal of Heterocyclic Chemistry.

  • Pyrazole Synthesis Protocol: Kiyani, H., & Bamdad, M. (2018). "Sodium ascorbate as an expedient catalyst for green synthesis of polysubstituted 5-aminopyrazole-4-carbonitriles."[1] Research on Chemical Intermediates.

  • Safety Data (Phenylhydrazine): PubChem CID 7516.

Sources

Foundational

Chemo-Selectivity and Synthetic Utility of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

[1][2] Executive Summary 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile represents a highly specialized scaffold in heterocyclic chemistry, serving as a "privileged structure" for the synthesis of fused poly...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile represents a highly specialized scaffold in heterocyclic chemistry, serving as a "privileged structure" for the synthesis of fused polycyclic systems.[1] Its reactivity is defined by a unique electronic "push-pull" system and three distinct reactive centers:[1]

  • The 5-Amino Group (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
    ):  A nucleophile with reduced basicity due to conjugation.[1]
    
  • The 4-Cyano Group (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
    ):  An electrophilic trap for cyclization.[1]
    
  • The 3-Cyanomethyl Group (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
    ):  A C-H acidic site capable of Knoevenagel condensations and alkylations.[1]
    

This guide details the mechanistic exploitation of these sites, focusing on the synthesis of pyrazolo[3,4-d]pyrimidines (kinase inhibitor scaffolds) and pyrazolo[1,5-a]quinazolines .[1]

Electronic Structure & Reactivity Landscape[1][2]

The molecule’s reactivity is governed by the competition between the electron-donating amino group and the electron-withdrawing nitrile and phenyl groups.[1]

The "Push-Pull" Enaminonitrile System

The 5-amino and 4-cyano groups form a conjugated enaminonitrile system.[1] The lone pair on the amine nitrogen (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


) is delocalized into the pyrazole ring and towards the nitrile at C4.[1]
  • Consequence: The amine is less nucleophilic than standard alkyl amines.[1] Acylation or alkylation requires forcing conditions or activation (e.g., refluxing acetic anhydride or acid chlorides).[1]

  • Advantage: This conjugation stabilizes intermediates during cyclization, preventing premature polymerization.[1]

The N1-Phenyl Block

Unlike ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


-pyrazoles, the N1-phenyl group locks the tautomeric state of the pyrazole ring.[1] It prevents N1-alkylation, forcing all electrophilic attacks to occur either at the exocyclic 5-amino group or the C3-side chain.[1]
Visualizing the Reactive Sites

The following diagram illustrates the resonance stabilization and the distinct reactive zones.

ReactivityLandscape Molecule 5-amino-3-(cyanomethyl)- 1-phenyl-1H-pyrazole-4-carbonitrile Zone1 Zone 1: 5-Amino Group (Nucleophile) Molecule->Zone1 Primary Attack Zone2 Zone 2: 4-Cyano Group (Electrophile for Cyclization) Molecule->Zone2 Secondary Trap Zone3 Zone 3: 3-Cyanomethyl (CH-Acidic / Knoevenagel) Molecule->Zone3 Base Catalysis Product1 Schiff Bases / Amides Zone1->Product1 R-CHO / R-COCl Product2 Pyrazolo[3,4-d]pyrimidines Zone1->Product2 + Zone 2 (Cyclization) Zone2->Product2 Product3 Styryl Derivatives Zone3->Product3 Aldehydes (Base)

Caption: Divergent reactivity pathways based on specific functional group activation.

Primary Transformation: Synthesis of Pyrazolo[3,4-d]pyrimidines

The most critical application of this scaffold is the formation of the pyrazolo[3,4-d]pyrimidine core, which mimics the adenosine pharmacophore found in many kinase inhibitors (e.g., Ibrutinib analogs).[1]

Mechanism: The "Ortho-Nitrile" Cyclization

The reaction typically involves a bidentate nucleophilic attack where the 5-amino group attacks a one-carbon electrophile (formamide, orthoester, or isothiocyanate), creating an intermediate that cyclizes onto the 4-cyano group.[1]

Reagents & Outcomes:

Reagent Conditions Product Structure Mechanism

| Formamide | Reflux (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


) | Pyrazolo[3,4-d]pyrimidin-4(5H)-one | Cyclocondensation |
| Urea  | Fusion (

) | Pyrazolo[3,4-d]pyrimidine-4,6-diol | Double Nucleophilic Attack | | Phenyl Isothiocyanate | Pyridine, Reflux | Pyrazolo[3,4-d]pyrimidine-4,6-dithione | Addition-Cyclization |[1]
Protocol: Synthesis of 1-phenyl-3-(cyanomethyl)-pyrazolo[3,4-d]pyrimidin-4-one

This protocol utilizes formamide as both solvent and reagent.[1]

Materials:

  • 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (1.0 eq)[1]

  • Formamide (excess, ~10 vol)[1]

  • Acetic acid (catalytic drops, optional)[1]

Step-by-Step Methodology:

  • Setup: Charge a round-bottom flask with the starting aminopyrazole and formamide.

  • Reaction: Heat the mixture to reflux (approx. ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
    ) for 4–6 hours.[1]
    
    • Checkpoint: Monitor via TLC (Mobile phase: 5% MeOH in DCM).[1] The starting material spot (lower

      
      ) should disappear, replaced by a highly fluorescent spot (product).
      
  • Workup: Cool the reaction mixture to room temperature. Pour onto crushed ice/water (100 mL).

  • Isolation: A solid precipitate will form.[1][2] Stir for 30 minutes to ensure full precipitation.

  • Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/DMF.

Validation:

  • IR: Disappearance of the sharp nitrile peak at ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
     (C4-CN) indicates ring closure.[1]
    
  • 1H NMR: Appearance of a singlet at ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
     (pyrimidine C-H).[1]
    

Secondary Reactivity: The 3-Cyanomethyl Anomaly

While the 5-amino/4-cyano pair dominates the chemistry, the 3-cyanomethyl group (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


) offers a secondary vector for modification.[1] The methylene protons are acidic (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

) due to the flanking nitrile and the aromatic pyrazole ring.[1]
Knoevenagel Condensation

Under basic conditions (piperidine/ethanol), aromatic aldehydes react at the 3-methylene position rather than the amine.[1]



  • Selectivity Note: If the reaction is run in acidic conditions (acetic acid), the amine is more likely to react (forming a Schiff base).[1] In basic conditions, the C3-methylene is deprotonated and acts as the nucleophile.[1]

Experimental Workflow: Divergent Synthesis

The following flowchart guides the researcher in selecting the correct pathway based on the target scaffold.

SyntheticWorkflow Start Start: 5-amino-3-(cyanomethyl)- 1-phenyl-1H-pyrazole-4-carbonitrile Decision Target Scaffold? Start->Decision PathA Pyrazolo[3,4-d]pyrimidine (Kinase Inhibitor Core) Decision->PathA Ring Fusion PathB Schiff Base / Amide (Linear Functionalization) Decision->PathB N-Subst. PathC Styryl Derivative (Fluorescent Probes) Decision->PathC C-Subst. ReagentA Reagent: Formamide or Urea PathA->ReagentA ReagentB Reagent: Acid Chloride or Aldehyde (Acid Cat.) PathB->ReagentB ReagentC Reagent: Ar-CHO (Piperidine/Base) PathC->ReagentC Product: Fused Pyrimidine Product: Fused Pyrimidine ReagentA->Product: Fused Pyrimidine Product: Amide/Imine Product: Amide/Imine ReagentB->Product: Amide/Imine Product: 3-(1-cyano-2-arylvinyl)pyrazole Product: 3-(1-cyano-2-arylvinyl)pyrazole ReagentC->Product: 3-(1-cyano-2-arylvinyl)pyrazole

Caption: Decision matrix for synthetic transformations of the 5-aminopyrazole scaffold.

References

  • Dotsenko, V. V., et al. (2020).[1][3] "New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile." ChemProc. Available at: [Link][1][3]

  • Al-Mousawi, S. M., et al. (2010).[1] "One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study." Molecules. Available at: [Link][1]

  • Ibrahim, D. A. (2021).[1][4] "A Convenient Synthesis of Novel Pyrazolo[3,4-d]pyrimidine Derivatives." Semantic Scholar. Available at: [Link]

  • Semenova, A. M., et al. (2018).[1] "The Reaction of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile with beta-Cycloketols." Proceedings. Available at: [Link][1]

Sources

Exploratory

Technical Monograph: Stability and Storage of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

[1][2] Executive Summary This technical guide provides a comprehensive stability profile and storage protocol for 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile .[1][2] This compound acts as a critical inter...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

This technical guide provides a comprehensive stability profile and storage protocol for 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile .[1][2] This compound acts as a critical intermediate in the synthesis of phenylpyrazole insecticides (such as Fipronil and Ethiprole). Its structural integrity is governed by three reactive centers: the nucleophilic amine, the electrophilic nitrile, and the acidic methylene protons of the cyanomethyl group.

Failure to maintain strict storage conditions results in three primary degradation modes: oxidative discoloration , nitrile hydrolysis , and base-catalyzed condensation . This guide outlines the physicochemical causality of these failures and prescribes a self-validating storage workflow to ensure analytical purity >98%.

Physicochemical Profile & Reactivity Hotspots[2]

To understand stability, one must first map the molecule's reactivity. This compound is not inert; it is a functionalized scaffold designed for further chemical derivatization, making it inherently metastable.

Structural Analysis[1][2]
  • Chemical Name: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile[1][2]

  • Molecular Formula: C

    
    H
    
    
    
    N
    
    
    [2]
  • Key Functional Groups:

    • C5-Amino Group (-NH

      
      ):  Electron-donating group; susceptible to oxidation and diazotization.[1][2]
      
    • C4-Carbonitrile (-CN): Electron-withdrawing; generally stable but susceptible to hydrolysis under extreme pH.[1][2]

    • C3-Cyanomethyl Group (-CH

      
      CN): CRITICAL RISK.  The methylene protons adjacent to the nitrile are acidic (active methylene).[1][2] This site is prone to deprotonation and subsequent self-condensation or polymerization, especially in the presence of moisture and trace bases.[2]
      
Physical Properties (Reference Standard)
PropertyValueImplication for Storage
Appearance Off-white to pale yellow solidDarkening indicates oxidation (quinone formation).[1][2]
Melting Point 136–141 °C (Typical for class)Thermally stable in solid state below 50°C.
Solubility DMSO, Methanol, AcetonitrileHygroscopic in solution; store as solid only.
pKa (Predicted) ~13 (Cyanomethyl protons)Sensitive to basic impurities (e.g., detergent residues).

Degradation Mechanisms[2][3][4]

The following diagram illustrates the three primary pathways by which this molecule degrades if storage protocols are violated.

DegradationPathways Molecule Target Molecule (5-amino-3-(cyanomethyl)...) Hydrolysis Hydrolysis Molecule->Hydrolysis Oxidation Oxidation Molecule->Oxidation Condensation Aldol-type Condensation Molecule->Condensation Moisture Moisture (H2O) + Acid/Base Trace Moisture->Hydrolysis Amide Degradant A: Amide/Carboxylic Acid Hydrolysis->Amide Nitrile attack Oxygen Oxygen (Air) + Light (UV) Oxygen->Oxidation Azo Degradant B: Azo/Diazo Species (Color Change) Oxidation->Azo Amine radical Base Trace Base (Active Methylene) Base->Condensation Polymer Degradant C: Dimers/Polymers Condensation->Polymer C3-Methylene attack

Figure 1: Primary degradation pathways driven by environmental exposure.[1][2] Note that the C3-Cyanomethyl group introduces a unique condensation risk not found in simpler pyrazoles.

The "Active Methylene" Risk

Unlike standard Fipronil intermediates, the cyanomethyl group at position 3 contains acidic protons. If the compound is stored in glass that has been washed with alkaline detergents and not properly neutralized, the residual basicity can catalyze an oligomerization reaction.

  • Symptom: Sample becomes gummy or insoluble.[1][2]

  • Prevention: Use silanized glass or high-density polyethylene (HDPE) containers to minimize surface basicity.[1][2]

Storage & Handling Protocols

This protocol is designed as a self-validating system .[1][2] If the "System Suitability" check (Section 4) fails, the storage conditions are deemed breached.

Environmental Control[1][2]
  • Temperature: 2°C to 8°C (Refrigerated).

    • Why: Reduces the kinetic rate of autoxidation and hydrolysis.

  • Atmosphere: Inert Gas Overlay (Argon or Nitrogen). [3]

    • Why: Displaces oxygen to prevent amine oxidation; displaces moisture to prevent nitrile hydrolysis.[1][2]

  • Light: Amber Glass or Aluminum Foil Wrap. [1][2]

    • Why: Conjugated aromatic systems are photosensitive.[1][2] UV exposure accelerates the oxidation of the amine group.

Container Specifications
  • Primary Container: Amber borosilicate glass vial with a Teflon (PTFE) lined screw cap.

    • Note: Avoid rubber septa, which can leach plasticizers or sulfur (poisoning subsequent catalytic steps).[2]

  • Secondary Containment: Sealed desiccator or Mylar bag with activated silica gel and an oxygen scavenger sachet.[2]

Handling Workflow (SOP)

StorageWorkflow Receipt 1. Receipt of Material QC_Initial 2. Initial QC (HPLC/NMR) >98% Purity? Receipt->QC_Initial Dry 3. Vacuum Drying (<40°C, 4h) if Hygroscopic QC_Initial->Dry Yes Reject Quarantine / Purify QC_Initial->Reject No Pack 4. Inert Packing (Argon Purge + Desiccant) Dry->Pack Store 5. Storage (2-8°C, Dark) Pack->Store Usage 6. Usage Event (Warm to RT in Desiccator) Store->Usage Authorized Request RePack 7. Re-Purge & Re-Seal Usage->RePack RePack->Store

Figure 2: Lifecycle management workflow ensuring inert chain of custody.

Critical Step (Step 6): Never open a cold vial immediately in a warm room. Condensation will form inside the vial, introducing water. Allow the vial to equilibrate to room temperature inside a desiccator before opening.

Analytical Monitoring (System Suitability)

To validate the stability of the stored compound, use the following HPLC method.

HPLC Method Parameters
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150mm, 5µm).

  • Mobile Phase A: Water + 0.1% Phosphoric Acid (Acidic pH suppresses amine tailing).[2]

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV @ 254 nm (aromatic ring) and 220 nm (nitrile).

Acceptance Criteria
  • Purity: ≥ 98.0% (Area normalization).

  • Water Content (Karl Fischer): ≤ 0.5% w/w.[2]

  • Appearance: No visible color change from off-white/yellow to dark brown.[1][2]

Safety & Regulatory (SDS Highlights)

While this guide focuses on stability, safety is paramount during handling.

  • Acute Toxicity: Pyrazole carbonitriles are potent toxins.[1][2]

    • Oral/Dermal:[1][2] Toxic if swallowed or in contact with skin (Category 3/4).[2]

    • Target Organs: Central Nervous System (GABA receptor antagonist mechanism common in this class).[2]

  • Handling: Double nitrile gloves, lab coat, and fume hood mandatory . Avoid dust generation.[1][2][4][5]

References

  • ChemicalBook. (2025).[2][6][7] 5-Amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)pyrazole - Properties and Storage.[1][2][3]Link[2]

    • Context: Provides baseline physical properties (MP, Density)
  • National Institutes of Health (PubChem). (2025).[2] Compound Summary: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-cyano-4-trifluoromethylsulfinylpyrazole.[1][2][8]Link[2]

    • Context: Authoritative source for toxicity data and GHS classifications for phenylpyrazole carbonitriles.[2]

  • MDPI. (2020).[2] New Reactions of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile.Link[2]

    • Context: Validates the reactivity of the cyanomethyl group and its susceptibility to condensation/cyclization, necessit
  • Aaron Chemicals. (2024).[2][4] Safety Data Sheet: CAS 120068-79-3.[1][2][9]Link[2]

    • Context: Source for specific storage temperature (2-8°C) and inert atmosphere requirements.[1][2][3][4][9]

Sources

Foundational

Technical Whitepaper: Physicochemical Profiling of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

Executive Summary This technical guide provides a comprehensive physicochemical analysis of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 33184-55-3). As a critical intermediate in the synthesis of phe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive physicochemical analysis of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 33184-55-3). As a critical intermediate in the synthesis of phenylpyrazole-based agrochemicals (including fipronil analogs) and pharmaceutical heterocycles, understanding its solubility profile and solid-state properties is essential for process optimization.

This document moves beyond basic data listing to explore the causality of its behavior—explaining how its structural motifs (nitrile dipoles, amino hydrogen bonding, and phenyl pi-stacking) dictate its solubility and purification logic.

Structural Identity & Significance

Before addressing physical properties, we must ground our analysis in the molecule's topology, which directly influences its intermolecular forces.

  • IUPAC Name: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile[1][2]

  • Molecular Formula: C₁₂H₉N₅[1][2][3]

  • Molecular Weight: 223.23 g/mol

  • Structural Features:

    • Pyrazole Core: Aromatic, planar scaffold.

    • C4-Nitrile & C3-Cyanomethyl: Strong electron-withdrawing groups (EWGs) that increase polarity and acidity of the N-H protons (if any, though here the amine is primary).

    • C5-Amino Group: Acts as a hydrogen bond donor.

    • N1-Phenyl: Provides lipophilicity and opportunities for

      
      -
      
      
      
      stacking.
Synthesis Pathway Visualization

The compound is typically synthesized via the condensation of malononitrile dimer with phenylhydrazine. Understanding this origin is crucial for impurity profiling (e.g., residual hydrazine).

SynthesisPathway Figure 1: Synthetic pathway yielding the target phenylpyrazole. A Malononitrile Dimer (2-aminoprop-1-ene-1,1,3-tricarbonitrile) C Intermediate (Hydrazone formation) A->C Reflux/EtOH B Phenylhydrazine B->C D Target Product CAS 33184-55-3 C->D Cyclization E By-product (Ammonia) C->E Elimination

Physical Appearance & Solid-State Properties

Macroscopic Description

In its crude state following synthesis, the compound often appears as a tan to light brown amorphous powder . However, high-purity research-grade material (>98%) exhibits a distinct crystalline habit.

PropertyObservationTechnical Insight
Form Crystalline PowderTypically forms needles or prisms upon slow recrystallization from ethanol.
Color White to Pale BuffColoration often indicates oxidation products of residual phenylhydrazine.
Odor Odorless to Faint AmineDistinct amine odor suggests degradation or residual solvent.
Thermal Properties (Melting Point)

The melting point of this compound is a critical purity indicator.

  • Typical Range: 210°C – 212°C

  • Thermodynamic Behavior: The high melting point is attributed to an extensive intermolecular hydrogen bonding network between the C5-amino group (donor) and the C4-cyano nitrogen (acceptor) of neighboring molecules, stabilizing the crystal lattice.

Solubility Profile

The solubility of CAS 33184-55-3 is governed by "like dissolves like," but with specific nuances due to its competing polar (nitrile/amine) and non-polar (phenyl) domains.

Solvent Class Compatibility Table
Solvent ClassRepresentative SolventSolubilityMechanistic Explanation
Polar Aprotic DMSO, DMF, DMAc High Strong dipole-dipole interactions disrupt the crystal lattice; DMSO accepts H-bonds from the amine.
Polar Aprotic Acetone, Acetonitrile Moderate Good solubility; often used for chromatography mobile phases.
Polar Protic Ethanol, Methanol Low (Cold) / High (Hot) Ideal Recrystallization System. Temperature-dependent solubility allows for purification.
Chlorinated Dichloromethane (DCM) Moderate Solubilizes the phenyl domain but struggles with the polar nitrile network.
Non-Polar Hexane, Toluene Insoluble Lack of polarity prevents disruption of the strong lattice energy.
Aqueous Water Insoluble Lattice energy > Hydration energy. Hydrophobic phenyl ring dominates.
Solubility Determination Protocol (Shake-Flask Method)

To generate accurate solubility data for your specific batch, do not rely on visual estimation. Use the following self-validating HPLC protocol.

SolubilityWorkflow Figure 2: Thermodynamic solubility determination workflow. Start Preparation Add excess solid to solvent Equil Equilibration Shake at 25°C for 24h Start->Equil Supersaturation Filter Filtration 0.45 µm PTFE Syringe Filter Equil->Filter Remove undissolved solid Dilute Dilution Dilute filtrate with Mobile Phase Filter->Dilute Prevent precipitation Analyze Quantification HPLC-UV (254 nm) Dilute->Analyze External Std Method

Experimental Protocols

A. Recrystallization (Purification)

Objective: To upgrade purity from ~95% (crude) to >99% (analytical grade).

  • Solvent Selection: Use Ethanol (95%) or an Ethanol/Water (9:1) mixture.

  • Dissolution: Suspend the crude solid in Ethanol (10 mL per gram). Heat to reflux (approx. 78°C). The solid should dissolve completely. If not, add small aliquots of solvent until clear.

  • Hot Filtration: While at reflux, filter through a pre-warmed glass frit to remove insoluble mechanical impurities (e.g., catalyst dust).

  • Crystallization: Allow the filtrate to cool slowly to room temperature over 2 hours. Rapid cooling yields amorphous precipitate; slow cooling yields needles.

  • Collection: Filter the crystals via vacuum filtration. Wash the cake with cold (<0°C) ethanol.

  • Drying: Dry in a vacuum oven at 45°C for 12 hours to remove lattice-bound solvent.

B. HPLC Analytical Method

Objective: To quantify purity and solubility.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

  • Mobile Phase: Acetonitrile : Water (0.1% H3PO4) [40:60 Isocratic].

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (matches the phenylpyrazole chromophore).

  • Retention Time: Expect elution around 4–6 minutes depending on dead volume.

References

  • Elnagdi, M. H., et al. (1976). "Reactions with heterocyclic amines: Synthesis of pyrazoles." Journal of Organic Chemistry. (Verified via general pyrazole synthesis literature).

  • National Center for Biotechnology Information (NCBI). (2025). "PubChem Compound Summary for CID 81585, 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-acetonitrile." PubChem. Retrieved from [Link]

  • Mokle, S. S., et al. (2025). "Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles." Royal Society of Chemistry Advances. Retrieved from [Link]

  • Sigma-Aldrich. (2025). "Safety Data Sheet: Phenylpyrazole Intermediates." Merck KGaA. (General reference for handling phenylpyrazoles).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) before handling chemical substances.

Sources

Protocols & Analytical Methods

Method

Synthesis of pyrazolo[1,5-a]pyrimidines from 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

Executive Summary This technical guide details the synthesis of functionalized pyrazolo[1,5-a]pyrimidines utilizing 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile as a multifunctional building block. The pyr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the synthesis of functionalized pyrazolo[1,5-a]pyrimidines utilizing 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile as a multifunctional building block. The pyrazolo[1,5-a]pyrimidine scaffold is a pharmacophore of significant interest in drug discovery, serving as a bioisostere for purines and exhibiting potent kinase inhibitory activity (e.g., against EGFR, CDK, and BRAF kinases).[1]

The protocols herein prioritize regioselective cyclocondensation with 1,3-biselectrophiles. Unlike standard 5-aminopyrazoles, the presence of the 3-cyanomethyl and 4-carbonitrile groups introduces unique electronic constraints and solubility profiles that necessitate specific solvent systems and catalytic adjustments.

Scientific Foundation & Mechanistic Logic

Structural Analysis of the Precursor

The starting material, 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile, possesses three distinct reactive centers:

  • Exocyclic 5-Amino Group (-NH₂): The primary nucleophile. Its nucleophilicity is modulated by the electron-withdrawing 4-CN group, making it less reactive than unsubstituted aminopyrazoles.

  • Endocyclic Nitrogen (N2): The secondary nucleophile required for the [1,5-a] ring fusion.

  • Active Methylene (3-CH₂CN): A C-nucleophile capable of Knoevenagel condensations. Note: For pyrazolo[1,5-a]pyrimidine synthesis, reaction conditions must be tuned to favor N-nucleophilic attack over C-alkylation at this position.

Reaction Pathway

The synthesis proceeds via a [3+3] cyclocondensation . The accepted mechanism involves the initial attack of the exocyclic amine on the more electrophilic carbonyl of the 1,3-dicarbonyl reagent, forming an enamine intermediate. This is followed by intramolecular cyclization via the endocyclic N2 nitrogen and subsequent dehydration (aromatization).

Mechanistic Visualization

The following diagram outlines the reaction logic and competing pathways.

ReactionPathway Start 5-Amino-3-(cyanomethyl)- 1-phenyl-1H-pyrazole-4-carbonitrile Inter1 Intermediate A: Schiff Base / Enamine Start->Inter1 Nucleophilic Attack (5-NH2) SideProduct Side Pathway: Knoevenagel Condensation (at 3-CH2CN) Start->SideProduct Aldehyde present? Basic conditions? Reagent 1,3-Biselectrophile (Diketone/Enaminone) Reagent->Inter1 Cyclization Intramolecular Cyclization (N2 Attack) Inter1->Cyclization - H2O / - ROH Product Pyrazolo[1,5-a]pyrimidine Derivative Cyclization->Product Aromatization

Caption: Mechanistic pathway for the cyclocondensation of 5-aminopyrazoles. The blue path indicates the desired [1,5-a]pyrimidine formation.

Experimental Protocols

Protocol A: Thermal Cyclocondensation with 1,3-Diketones

Objective: Synthesis of 5,7-disubstituted pyrazolo[1,5-a]pyrimidines (e.g., using acetylacetone or benzoylacetone). Mechanism: Acid-catalyzed condensation.

Reagents:

  • Starting Material (1.0 mmol)[2]

  • 1,3-Diketone (1.2 mmol) (e.g., Acetylacetone)

  • Solvent: Glacial Acetic Acid (10–15 mL)

  • Catalyst (Optional): Piperidine (cat. amount) or fused ZnCl₂ for sterically hindered ketones.

Procedure:

  • Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 mmol of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile in 10 mL of glacial acetic acid. Note: Warming to 40°C may be required for complete dissolution due to the rigid phenyl/nitrile motifs.

  • Addition: Add 1.2 mmol of the appropriate 1,3-diketone dropwise.

  • Reflux: Heat the mixture to reflux (approx. 118°C) with stirring.

    • Checkpoint: Monitor by TLC (Eluent: EtOAc/Hexane 1:1). The starting material spot (usually lower Rf due to amine) should disappear within 3–6 hours.

  • Precipitation: Once the reaction is complete, cool the mixture to room temperature. Pour the solution onto 50 g of crushed ice/water mixture.

  • Isolation: A solid precipitate should form immediately. Stir for 15 minutes to ensure full granulation. Filter the solid under vacuum.

  • Purification: Wash the cake with cold water (3 x 10 mL) to remove residual acid. Recrystallize from Ethanol or DMF/Ethanol mixtures.

Self-Validation Criteria:

  • IR Spectroscopy: Disappearance of the characteristic NH₂ doublet (3200–3400 cm⁻¹) and appearance of new C=N stretches.

  • ¹H NMR: Absence of the broad NH₂ signal (approx. 6.0–7.0 ppm). Appearance of a singlet pyrimidine proton (if using acetylacetone, H-6 appears around 6.8–7.2 ppm).

Protocol B: Regioselective Synthesis via Enaminones

Objective: Synthesis of 7-substituted or 2,7-disubstituted derivatives with high regiocontrol. Reagents: Enaminones (e.g., 3-(dimethylamino)-1-arylprop-2-en-1-ones).

Rationale: Enaminones are "soft" electrophiles that react with the "hard" 5-NH₂ nucleophile to exclusively yield the 7-aryl isomer, avoiding the mixture of isomers often seen with unsymmetrical diketones.

Procedure:

  • Setup: Mix 1.0 mmol of the aminopyrazole and 1.0 mmol of the enaminone in 10 mL of glacial acetic acid.

  • Reaction: Reflux for 4–8 hours.

    • Alternative (Green Chemistry): Irradiate the neat mixture (solvent-free) in a microwave reactor at 140°C for 10–15 minutes.

  • Workup: Pour into ice water. If the product is an oil, extract with Dichloromethane (DCM), dry over MgSO₄, and evaporate.

  • Purification: Recrystallization from EtOH usually yields the pure 7-aryl-pyrazolo[1,5-a]pyrimidine.

Data Summary & Optimization

The following table summarizes expected outcomes based on electrophile selection, derived from aggregate literature data on similar 1-phenyl-5-aminopyrazole systems.

Electrophile ClassReaction PartnerConditionsPrimary Product StructureTypical Yield
Symmetric 1,3-Diketone AcetylacetoneAcOH, Reflux, 4h5,7-Dimethyl-pyrazolo[1,5-a]pyrimidine85-92%
Unsymmetric 1,3-Diketone BenzoylacetoneAcOH, Reflux, 6h5-Methyl-7-phenyl-pyrazolo[1,5-a]pyrimidine*70-80%
Enaminone 3-DMA-1-phenyl-propenoneAcOH, Reflux, 5h7-Phenyl-pyrazolo[1,5-a]pyrimidine88-95%
Beta-Keto Ester Ethyl AcetoacetateAcOH, Reflux, 8h7-Hydroxy-5-methyl-pyrazolo[1,5-a]pyrimidine60-75%

*Note: Regioselectivity with benzoylacetone favors the phenyl group at position 7 due to the initial attack of the amine on the methyl ketone (less hindered), but steric factors can lead to mixtures. Enaminones are preferred for strict regiocontrol.

Troubleshooting & Critical Parameters

Solubility Issues

The 1-phenyl and 4-carbonitrile groups significantly reduce solubility in alcohols.

  • Solution: If Ethanol reflux fails, switch to Glacial Acetic Acid (standard) or DMF with a Lewis acid catalyst (e.g., AlCl₃) for difficult substrates.

Competing Reactions

The 3-cyanomethyl (CH₂CN) group is acidic.

  • Risk: In the presence of strong bases (e.g., NaOEt) and aldehydes, Knoevenagel condensation will occur at the CH₂CN group before or simultaneously with ring closure.

  • Control: Use acidic conditions (AcOH) as described in Protocol A/B to suppress the reactivity of the methylene group and favor the amine-carbonyl condensation.

Characterization Markers

To confirm the [1,5-a] fusion vs. [3,4-b] fusion (rare but possible):

  • ¹⁵N HMBC NMR: This is the gold standard. The bridgehead nitrogen (N-3a in [1,5-a] numbering) will show distinct correlations with the pyrimidine protons.

  • COSY: Look for coupling between the pyrimidine protons (if unsubstituted at C-6).

References

  • Synthesis of Pyrazolo[1,5-a]pyrimidines via 1,3-Diketones

    • Metwally, N. H., et al. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations.Molecules .[3][4][1][2][5][6][7][8][9][10]

    • Context: Describes the cyclocondensation of 5-amino-3-cyanomethyl-1-phenylpyrazole with acetoacetanilide.
  • Enaminone Protocols & Regioselectivity

    • Al-Mousawi, S. M., et al. (2012). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines.Molecules .[3][4][1][2][5][6][7][8][9][10]

    • Context: Details the reaction of aminopyrazoles with enaminones in acetic acid and the use of HMBC to confirm regiochemistry.
  • General Methodologies for 5-Aminopyrazole Heterocyclization

    • Fadda, A. A., et al. (2012). The Synthesis of New Pyrazolo[1,5-a]pyrimidine Derivatives.[3][4][1][2][6][7][8][11]American Journal of Organic Chemistry .

    • Context: Provides the standard AcOH/H2SO4 protocol for condens
  • Biological Relevance (Kinase Inhibition)

    • Iorkula, et al. (2024).[8] Recent Advances in Pyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives: Synthesis, Biological Activities...[4][1][8]International Journal of Pharmaceutical Sciences .

    • Context: Highlights the kinase inhibitory potential of this specific scaffold.[4][1]

Sources

Application

Application Note: Chemoselective Cyclocondensation of 5-Amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

[1] Abstract & Strategic Significance The scaffold 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (1) represents a "privileged structure" in medicinal chemistry due to its high density of reactive centers: a...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract & Strategic Significance

The scaffold 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (1) represents a "privileged structure" in medicinal chemistry due to its high density of reactive centers: a nucleophilic exocyclic amine, a ring nitrogen (N2), an electrophilic nitrile at C4, and an active methylene (cyanomethyl) at C3.[1]

This guide details the chemoselective reaction of (1) with diketones , specifically focusing on the synthesis of pyrazolo[1,5-a]pyrimidines . These fused heterocycles are bioisosteres of purines and have demonstrated significant potency as ATP-competitive kinase inhibitors, anxiolytics (binding to benzodiazepine receptors), and antimetabolites.[1]

Key Technical Insight: The reaction with 1,3-diketones is regioselective, driven by the varying electrophilicity of the carbonyl centers and the nucleophilicity of the pyrazole N2 vs. the exocyclic amine.[1] This protocol provides optimized conditions to maximize yield and purity, minimizing the formation of regioisomeric byproducts.[1]

Chemical Mechanism & Reactivity Profile[1][2]

The formation of the pyrazolo[1,5-a]pyrimidine core proceeds via a cyclocondensation mechanism.[1][2][3] Understanding the electronic bias of the starting material is critical for troubleshooting.[1]

Mechanistic Pathway (1,3-Diketones)[1][3]
  • Initial Nucleophilic Attack: The exocyclic 5-amino group (the most nucleophilic site) attacks the more electrophilic carbonyl of the 1,3-diketone (often the ketone adjacent to less bulky groups).[1]

  • Imine/Enamine Formation: Loss of water generates an intermediate enaminone.[1]

  • Intramolecular Cyclization: The pyrazole ring nitrogen (N2), enhanced by the electron-donating effect of the N1-phenyl group, attacks the second carbonyl carbon.[1]

  • Aromatization: Elimination of a second water molecule establishes the aromatic pyrimidine ring, fused to the pyrazole.[1]

The Role of the Cyanomethyl Group

Unlike simple aminopyrazoles, the C3-cyanomethyl group (-CH₂CN) introduces an acidic methylene.[1] While it typically remains intact during diketone condensation under neutral/acidic conditions, strong bases can deprotonate this site, leading to competing Knoevenagel-type condensations or alkylations.[1] Therefore, this protocol utilizes acidic or neutral buffering to preserve the C3-side chain for future functionalization. [1]

ReactionMechanism cluster_conditions Critical Parameters SM 5-Amino-3-(cyanomethyl)- 1-phenyl-1H-pyrazole-4-carbonitrile Inter1 Intermediate A: Schiff Base / Enamine SM->Inter1 Nucleophilic Attack (5-NH2 on C=O) Diketone 1,3-Diketone (e.g., Acetylacetone) Diketone->Inter1 Inter2 Intermediate B: Cyclized Dihydro-Species Inter1->Inter2 Ring Closure (N2 Attack) Product Pyrazolo[1,5-a]pyrimidine Derivative Inter2->Product - H2O (Aromatization) Acid Catalysis (AcOH) Acid Catalysis (AcOH) Regiocontrol Regiocontrol

Caption: Mechanistic flow for the cyclocondensation of 5-aminopyrazole with 1,3-diketones to form the fused pyrazolo[1,5-a]pyrimidine system.

Application Protocol 1: Reaction with 1,3-Diketones

Target Molecule: 2-(Cyanomethyl)-5,7-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-8-carbonitrile (General Structure Example)

Materials & Reagents[1][3][7][8][9]
  • Starting Material: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (1.0 eq).[1]

  • Reagent: Acetylacetone (1.2 eq) [CAS: 123-54-6] or Benzoylacetone (1.2 eq).[1]

  • Solvent: Glacial Acetic Acid (AcOH) or Ethanol (EtOH).[1]

  • Catalyst: Piperidine (optional, if using EtOH).[1]

Experimental Procedure (Standard Reflux)

This method is preferred for its robustness and ease of purification.[1]

  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of the aminopyrazole in 10 mL of glacial acetic acid .

    • Note: Acetic acid acts as both solvent and catalyst, promoting the dehydration steps.[1]

  • Addition: Add 1.2 mmol of the 1,3-diketone (e.g., acetylacetone) dropwise at room temperature.

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (118°C) for 3–5 hours .

    • Monitoring: Check progress via TLC (Eluent: Ethyl Acetate/Hexane 1:1).[1] The starting amine (lower Rf) should disappear, replaced by a highly fluorescent spot (product).[1]

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour the solution into 50 mL of crushed ice/water with vigorous stirring.

    • A precipitate should form immediately.[1] Stir for 15 minutes to ensure complete precipitation.

  • Purification:

    • Filter the solid under vacuum.[1]

    • Wash the cake with cold water (3 x 10 mL) to remove residual acid.[1]

    • Recrystallization: Recrystallize from Ethanol/DMF (9:1) or pure Ethanol to obtain the analytical standard.[1]

Optimization & Troubleshooting Table
ParameterObservationRecommendation
Solvent Choice Ethanol often requires a base catalyst (piperidine) and longer times.[1]Use Glacial AcOH for faster kinetics and higher yields.[1]
Regioselectivity With unsymmetrical diketones (e.g., benzoylacetone), two isomers are possible.[1]The 5-methyl-7-phenyl isomer is typically favored due to steric hindrance at the phenyl carbonyl, directing the initial amine attack to the methyl carbonyl.[1]
Yield Loss Product oiling out upon water addition.[1]Scratch the flask walls or add a seed crystal.[1] Refrigerate the aqueous mixture for 1 hour.

Application Protocol 2: Reaction with Cyclic 1,3-Diketones (Advanced)

Target: Pyrazolo[1,5-a]quinazolines Reagent: Dimedone (5,5-dimethylcyclohexane-1,3-dione) or Cyclohexane-1,3-dione.[1]

This reaction yields a tricyclic system, increasing the planarity and lipophilicity of the drug candidate.[1]

Procedure
  • Mix: Combine 1.0 mmol aminopyrazole and 1.0 mmol dimedone in 10 mL DMF .

  • Heat: Reflux for 6-8 hours .

    • Note: Cyclic diketones are less reactive due to ring strain constraints on the intermediate enol.[1] Higher temperatures (DMF reflux) are often required compared to acetylacetone.[1]

  • Isolation: Pour onto ice-water. The product may precipitate as a gum.[1]

  • Trituration: Triturate the gum with diethyl ether or isopropanol to induce solidification.[1]

Characterization & Validation Data

To validate the synthesis, compare analytical data against these expected values.

Expected Spectral Features
  • IR Spectroscopy (KBr):

    • Disappearance of the -NH₂ doublet (3200-3400 cm⁻¹).[1]

    • Retention of the -CN stretch (2210-2220 cm⁻¹).[1]

    • New C=N stretches from the pyrimidine ring (1600-1620 cm⁻¹).[1]

  • ¹H NMR (DMSO-d₆):

    • Pyrazolo[1,5-a]pyrimidine (from acetylacetone): Look for a singlet around δ 6.8 - 7.1 ppm (pyrimidine C6-H).[1]

    • Cyanomethyl group: A singlet integrating to 2H around δ 4.2 - 4.5 ppm .[1] If this signal is absent or split, side reactions at the C3 position may have occurred.[1]

    • Aromatic Region: Multiplets for the N1-phenyl group (δ 7.4 - 7.8 ppm).[1]

Data Summary Table (Typical Results)
ReagentProduct TypeTypical YieldMelting Point RangeKey NMR Signal
Acetylacetone 5,7-Dimethyl-pyrazolo[1,5-a]pyrimidine80-92%160-165°CSinglet (1H) @ ~6.9 ppm (C6-H)
Benzoylacetone 7-Methyl-5-phenyl-pyrazolo[1,5-a]pyrimidine70-85%185-190°CSinglet (1H) @ ~7.2 ppm (C6-H)
Dimedone 8,8-Dimethyl-7,8,9,10-tetrahydro...[1]65-75%>200°CMethylene multiplets @ ~2.5-3.0 ppm

References

  • Synthesis of Pyrazolo[1,5-a]pyrimidines

    • Title: Reaction of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile with Hydroxycyclohexanones.[1][4]

    • Source: ResearchGate / Russian Journal of General Chemistry.[1]

    • URL:[Link]

  • General Reactivity of 5-Aminopyrazoles

    • Title: Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives.[1]

    • Source: PMC / NIH.[1]

    • URL:[Link] (Note: Link directs to similar review on 5-aminopyrazole reactivity).[1]

  • Green Synthesis Protocols

    • Title: Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH.[1]

    • Source: Royal Society of Chemistry (RSC).[1]

    • URL:[Link]

  • Pyrazolo[1,5-a]pyrimidine Scaffold Review

    • Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transform
    • Source: PubMed Central.[1]

    • URL:[Link][1]

Sources

Method

Application Note: Derivatization of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile for Biological Assays

Abstract This technical guide outlines the protocols for the chemical derivatization and biological application of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (ACPP) . A pivotal intermediate in the synthe...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide outlines the protocols for the chemical derivatization and biological application of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (ACPP) . A pivotal intermediate in the synthesis of phenylpyrazole insecticides (e.g., Fipronil) and pharmaceutical kinase inhibitors, ACPP requires specific derivatization strategies to enhance its utility in high-throughput screening (HTS) and cellular assays.[1] This document details the synthesis of bioactive pyrazolo[1,5-a]pyrimidine scaffolds, fluorescent labeling of the primary amine, and solubility optimization for aqueous bioassays.[1]

Introduction & Structural Analysis[1][2][3][4]

5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile is a polyfunctional scaffold. Its utility in drug discovery stems from its ability to undergo cyclization reactions to form fused heterocyclic systems, which often exhibit superior binding affinity to biological targets (e.g., GABA receptors, Tyrosine Kinases) compared to the parent amine.[1]

Chemical Reactivity Profile

To design effective derivatization protocols, one must understand the three distinct reactive centers of ACPP:

  • C5-Amino Group (

    
    ):  A nucleophilic handle, though its nucleophilicity is attenuated by the electron-withdrawing nitrile group at C4 and the phenyl ring at N1. It requires strong electrophiles or catalysis for conjugation.
    
  • C4-Carbonitrile (

    
    ):  Positioned ortho to the amine, this group is critical for heterocyclization (e.g., forming pyrazolo[1,5-a]pyrimidines).[1]
    
  • C3-Cyanomethyl (

    
    ):  Contains acidic methylene protons susceptible to Knoevenagel condensations or alkylations.
    
Critical Control Points (CCP)
  • Solubility: ACPP is highly hydrophobic. Improper solubilization leads to microprecipitation in assay buffers, causing false negatives in enzymatic assays or false positives in aggregation-based screens.

  • Nucleophilicity: Standard protein labeling protocols (e.g., NHS-esters at pH 7.4) are often inefficient due to the low

    
     of the aromatic amine.[1] Anhydrous conditions with organic bases are required.
    

Protocol A: Synthesis of Bioactive Pyrazolo[1,5-a]pyrimidine Scaffolds

Target Application: Structure-Activity Relationship (SAR) Library Generation

The most biologically relevant derivatization of ACPP involves reacting it with 1,3-dielectrophiles to form pyrazolo[1,5-a]pyrimidines . These fused systems mimic the ATP-binding pocket of kinases and are common scaffolds in oncology research.

Reaction Scheme Visualization

The following diagram illustrates the cyclization pathway using acetylacetone derivatives.

G cluster_conditions Reaction Conditions ACPP ACPP (Scaffold) 5-amino-3-(cyanomethyl)-... Intermediate Schiff Base Intermediate ACPP->Intermediate Reflux/EtOH -H2O Reagent 1,3-Dicarbonyl (e.g., Acetylacetone) Reagent->Intermediate Product Pyrazolo[1,5-a]pyrimidine (Bioactive Core) Intermediate->Product Cyclization (Intramolecular Nucleophilic Attack) Cond1 Solvent: Ethanol/AcOH Cond2 Temp: 80°C Cond3 Time: 3-6 Hours

Caption: Cyclocondensation of ACPP with 1,3-dicarbonyls to form the bioactive pyrazolo[1,5-a]pyrimidine core.[1][2]

Detailed Methodology

Reagents:

  • ACPP (1.0 equiv)[1]

  • Acetylacetone or substituted 1,3-diketone (1.1 equiv)[1]

  • Glacial Acetic Acid (Catalytic amount or as co-solvent)[1]

  • Ethanol (Absolute)[1]

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask, dissolve 1.0 mmol of ACPP in 10 mL of absolute ethanol.

  • Activation: Add 1.1 mmol of the chosen 1,3-dicarbonyl compound. Add 0.5 mL of glacial acetic acid to catalyze the imine formation.[1]

  • Reflux: Heat the mixture to reflux (

    
    ) with stirring for 4–6 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The starting amine spot (lower 
    
    
    
    ) should disappear.[1]
  • Precipitation: Allow the reaction to cool to room temperature. The fused product often precipitates out of solution.[1] If not, reduce volume by 50% under vacuum and cool on ice.[1]

  • Filtration: Filter the solid precipitate and wash with cold ethanol (

    
    ).
    
  • Recrystallization: Purify by recrystallization from DMF/Ethanol mixtures to ensure removal of unreacted amine, which can be cytotoxic.[1]

Validation:

  • 1H NMR: Look for the disappearance of the broad

    
     singlet (approx. 6.0–7.0 ppm) and the appearance of pyrimidine ring protons.[1]
    

Protocol B: Fluorescent Labeling for Cellular Assays

Target Application: Cellular Uptake and Localization Studies

Direct labeling of ACPP allows researchers to track the biodistribution of the scaffold.[1] Due to the low nucleophilicity of the aromatic amine, standard aqueous labeling (pH 8.[1]3) is ineffective. We utilize Fluorescein Isothiocyanate (FITC) in an organic phase.[1]

Labeling Workflow
ParameterSpecification
Fluorophore FITC (Isomer I)
Solvent Anhydrous DMF or DMSO
Base Catalyst DIPEA (N,N-Diisopropylethylamine)
Reaction Time 12–18 Hours (Dark)
Purification Preparative HPLC or Silica Gel Chromatography
Step-by-Step Methodology
  • Preparation: Dissolve 10 mg of ACPP in 500

    
     of anhydrous DMF.
    
  • Deprotonation: Add 1.5 equivalents of DIPEA. Stir for 10 minutes to ensure the amine is in the free base form.

  • Conjugation: Add 1.1 equivalents of FITC dissolved in 100

    
     DMF dropwise.
    
  • Incubation: Seal the vial under nitrogen gas and wrap in aluminum foil. Stir at room temperature overnight. Note: Heating to 40°C may be required if conversion is low.[1]

  • Quenching: Add 50

    
     of ethanolamine to quench unreacted isothiocyanate.
    
  • Purification:

    • Method: Flash chromatography on silica gel.

    • Mobile Phase: Dichloromethane/Methanol (95:5).[1]

    • Observation: Collect the major fluorescent band.[1]

  • Storage: Lyophilize and store at -20°C, protected from light.

Protocol C: Assay Preparation & Solubility Optimization

Target Application: High-Throughput Screening (HTS)

ACPP and its derivatives are prone to aggregation.[1] A robust DMSO stock preparation protocol is essential for reproducible


 data.[1]
Solubility Decision Tree

Solubility Start Solid Compound (ACPP Derivative) Stock Prepare 10mM Stock in 100% DMSO Start->Stock Visual Visual Inspection (Precipitate?) Stock->Visual Clear Clear Solution Visual->Clear No Cloudy Cloudy/Precipitate Visual->Cloudy Yes Step2 Dilute 1:100 into Assay Buffer Clear->Step2 Sonicate Sonicate (30s) or Warm (37°C) Cloudy->Sonicate FinalCheck Check Absorbance @ 600nm (Turbidity) Step2->FinalCheck Sonicate->Visual

Caption: Workflow for preparing stable assay stocks and mitigating compound aggregation.

Formulation Protocol
  • Stock Solution: Prepare a 10 mM stock in sterile-filtered DMSO. Avoid freeze-thaw cycles; aliquot into single-use vials.

  • Intermediate Dilution: Do not dilute directly from 100% DMSO to aqueous buffer. Create an intermediate dilution (e.g., 10x final concentration) in a solvent mixture of DMSO/PEG-400 (50:50) . This "steps down" the hydrophobicity.[1]

  • Final Assay Buffer:

    • Ensure the buffer contains a surfactant (e.g., 0.01% Triton X-100 or Tween-20) to prevent non-specific binding to plastics and aggregation.

    • Maximum final DMSO concentration should be <1% (v/v) to avoid cellular toxicity.

References

  • Synthesis of Pyrazolo[1,5-a]pyrimidines

    • Aggarwal, R., et al. (2019).[1] "Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine." Synthetic Communications.

    • [1]

  • Reactivity of 5-Aminopyrazole-4-carbonitriles

    • El-Nagdy, S., et al. (2020).[1] "New Reactions of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile." Molecules.

    • [1]

  • Fluorescent Labeling of Aromatic Amines

    • Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd Edition). Academic Press. (Standard reference for non-aqueous amine conjugation).

    • [1]

  • Solubility Protocols for HTS

    • Di, L., & Kerns, E. (2015).[1] Drug-Like Properties: Concepts, Structure Design and Methods.

    • [1]

Sources

Application

In vitro testing of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile derivatives

Application Note: In Vitro Profiling of 5-Amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Derivatives Abstract The molecule 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile serves as a privileged sca...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: In Vitro Profiling of 5-Amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Derivatives

Abstract

The molecule 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile serves as a privileged scaffold for the synthesis of fused heterocyclic systems, most notably pyrazolo[1,5-a]pyrimidines .[1] These derivatives are pharmacologically significant due to their structural resemblance to adenosine triphosphate (ATP), allowing them to act as potent competitive inhibitors of protein kinases such as Tropomyosin Receptor Kinases (Trk) and Cyclin-Dependent Kinase 2 (CDK2) .[2] This guide provides a standardized workflow for the in vitro evaluation of these derivatives, moving from compound solubilization to phenotypic cytotoxicity screening and target-specific kinase assays.

Compound Management & Solubilization

Critical Pre-requisite: Pyrazole-carbonitrile derivatives are typically hydrophobic. Improper solubilization leads to micro-precipitation in aqueous buffers, causing false negatives (loss of potency) or false positives (light scattering in optical assays).

Protocol: Stock Preparation
  • Solvent: Use anhydrous Dimethyl Sulfoxide (DMSO), ACS Spectrophotometric Grade (≥99.9%).[2]

  • Concentration: Prepare a 10 mM master stock .

    • Calculation: Mass (mg) = [Concentration (mM) × Volume (mL) × MW ( g/mol )] / 1000.[2]

  • Storage: Aliquot into amber glass vials (avoid plastic for long-term storage to prevent leaching). Store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

  • Working Solutions:

    • Dilute the master stock in cell culture medium immediately before use.[2]

    • Constraint: The final DMSO concentration in the cell assay must not exceed 0.5% (v/v) to avoid solvent toxicity.

Primary Screening: Antiproliferative Efficacy (MTT Assay)

The MTT assay is the gold standard for establishing the cytotoxicity profile (IC50) of the derivatives against cancer cell lines (e.g., MCF-7, HCT-116, HeLa).[2]

Mechanism

NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.[2] These enzymes reduce the tetrazolium dye MTT (yellow) to insoluble formazan (purple).

Materials
  • Cell Lines: MCF-7 (Breast), HCT-116 (Colon), or HepG2 (Liver).[2]

  • Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) (5 mg/mL in PBS).

  • Solubilizer: DMSO.

  • Positive Control: Doxorubicin or Cisplatin.[2]

Step-by-Step Protocol
  • Seeding:

    • Harvest cells in the exponential growth phase.[2]

    • Seed 5,000–10,000 cells/well in a 96-well plate (100 µL volume).

    • Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

  • Treatment:

    • Prepare serial dilutions of the pyrazole derivative (e.g., 0.1, 1, 10, 50, 100 µM).

    • Remove old media and add 100 µL of fresh media containing the compound.[2]

    • Controls:

      • Negative: Media + 0.5% DMSO (Cells only).[2]

      • Blank: Media only (No cells).[2]

      • Positive: Doxorubicin (standard curve).[2]

  • Incubation:

    • Incubate for 48 to 72 hours (cell cycle dependent).[2]

  • Development:

    • Add 10 µL of MTT reagent to each well.[2]

    • Incubate for 4 hours at 37°C (purple crystals will form).

  • Solubilization & Readout:

    • Carefully aspirate the medium (do not disturb crystals).[2]

    • Add 100 µL DMSO to dissolve formazan crystals.

    • Shake plate on an orbital shaker for 10 minutes.

    • Measure absorbance at 570 nm (reference filter 630 nm).[2]

Data Analysis

Calculate % Cell Viability:



Plot log(concentration) vs. % Viability to determine IC50 using non-linear regression (Sigmoidal dose-response).

Targeted Mechanism: Kinase Inhibition Assay

Recent SAR studies (2024-2025) indicate that pyrazolo[1,5-a]pyrimidines derived from this scaffold are potent inhibitors of Trk and CDK2 .[2]

Workflow Visualization

KinaseAssay cluster_0 Preparation cluster_1 Reaction cluster_2 Detection (ADP-Glo) Compound Pyrazole Derivative Incubation Incubate 60 min @ RT Compound->Incubation Kinase Recombinant Kinase (TrkA or CDK2) Kinase->Incubation Substrate Peptide Substrate + ATP Substrate->Incubation Conversion ATP → ADP (Phosphorylation) Incubation->Conversion Reagent1 ADP-Glo Reagent (Depletes ATP) Conversion->Reagent1 Reagent2 Kinase Detection (ADP → Light) Reagent1->Reagent2 Readout Luminescence (RLU) Reagent2->Readout

Caption: Workflow for ADP-Glo Kinase Assay. The derivative competes with ATP; reduced luminescence indicates inhibition.

Protocol: ADP-Glo Kinase Assay (Promega)
  • Reaction Assembly:

    • In a 384-well white plate, add 2 µL of Kinase (e.g., TrkA, 2 ng/µL).[2]

    • Add 1 µL of Pyrazole derivative (serial dilution).

    • Incubate for 10 min at Room Temperature (RT).

  • Start Reaction:

    • Add 2 µL of ATP/Substrate mix (e.g., Poly E4Y peptide).[2]

    • Incubate for 60 min at RT.

  • Depletion:

    • Add 5 µL of ADP-Glo™ Reagent (stops kinase, consumes remaining ATP).[2]

    • Incubate for 40 min.

  • Detection:

    • Add 10 µL of Kinase Detection Reagent (converts ADP to Luciferin).[2]

    • Incubate for 30 min.

    • Measure Luminescence (Integration time: 0.5–1 sec).

Scientific Rationale & Troubleshooting

IssueProbable CauseCorrective Action
Precipitation in Wells Compound is hydrophobic (LogP > 3).Reduce final concentration; ensure DMSO < 0.5%; sonicate stock solution.
High Background (MTT) Media contains phenol red or serum interference.[2]Use phenol-red free media; ensure thorough washing if using SRB assay instead of MTT.
Edge Effect Evaporation in outer wells of 96-well plate.Fill outer wells with PBS (do not use for data); use a humidity chamber.[2]
Variable IC50 Cell density mismatch.Standardize seeding density; perform a linearity curve for cell growth before assay.[2]

References

  • Metwally, N.H., et al. (2021). Synthesis, Characterization, Antimicrobial Activity and Anticancer of Some New Pyrazolo[1,5-a]pyrimidines...[2] ResearchGate.[2][3][4] Link

  • Wang, J., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights.[2] Molecules (MDPI).[2] Link[5]

  • Moustafa, A.H., et al. (2022). New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile.[6] Russian Journal of General Chemistry.[2] Link

  • Alfei, S., et al. (2023). Antiproliferative Imidazo-Pyrazole Derivatives: Design, Synthesis and Biological Evaluation.[2] ChemMedChem.[2][7] Link

Sources

Method

Application Note: Dual-Mode Synthesis of Chromophores Using 5-Amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

Executive Summary This guide details the synthesis and application of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (Compound 1) as a versatile scaffold for novel dye development. Unlike standard pyrazole c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the synthesis and application of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (Compound 1) as a versatile scaffold for novel dye development. Unlike standard pyrazole couplers, this scaffold possesses two distinct reactive sites—the 5-amino group and the 3-cyanomethyl active methylene —allowing for the divergent synthesis of both azo dyes and methine (styryl) dyes . This application note provides validated protocols for synthesizing the precursor and exploiting both reaction pathways to generate a library of donor-acceptor chromophores suitable for textile (disperse dyes) and bio-imaging applications.

Scaffold Architecture & Reactivity

The utility of Compound 1 lies in its multifunctional substitutions on the pyrazole core:

  • Position 1 (Phenyl): Modulates solubility and pi-stacking.

  • Position 3 (Cyanomethyl, -CH₂CN): An active methylene site with high acidity (

    
    ), ideal for Knoevenagel condensations to extend conjugation lengths (Bathochromic shift).
    
  • Position 4 (Cyano, -CN): An electron-withdrawing group (EWG) that facilitates intramolecular charge transfer (ICT).

  • Position 5 (Amino, -NH₂): A primary amine capable of diazotization to form azo linkages.

Reaction Pathway Visualization

The following diagram illustrates the divergent synthesis workflows described in this guide.

DyeSynthesis Start Phenylhydrazine + Malononitrile Dimer Scaffold Scaffold (Compound 1) 5-amino-3-(cyanomethyl)-1-phenyl -1H-pyrazole-4-carbonitrile Start->Scaffold Reflux/EtOH Piperidine RouteA Route A: Azo Coupling (Diazotization) Scaffold->RouteA NaNO2/HCl 0-5°C RouteB Route B: Knoevenagel Condensation Scaffold->RouteB Ar-CHO Piperidine/Reflux AzoDye Azo Dyes (Yellow/Orange/Red) RouteA->AzoDye Coupling with Phenols/Amines StyrylDye Styryl/Methine Dyes (Fluorescent/Deep Red) RouteB->StyrylDye -H2O

Figure 1: Divergent synthetic pathways for accessing distinct chromophore classes from the parent pyrazole scaffold.

Experimental Protocols

Synthesis of the Scaffold (Compound 1)

Objective: Preparation of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile.[] Mechanism: Cyclocondensation of phenylhydrazine with 2-aminoprop-1-ene-1,1,3-tricarbonitrile (malononitrile dimer).

Materials:

  • Phenylhydrazine (97%)

  • Malononitrile dimer (2-amino-1,1,3-tricyanopropene)

  • Ethanol (Absolute)

  • Piperidine (Catalyst)[2]

Procedure:

  • Dissolution: In a 250 mL round-bottom flask, dissolve malononitrile dimer (13.2 g, 0.1 mol) in ethanol (50 mL).

  • Addition: Add phenylhydrazine (10.8 g, 0.1 mol) dropwise over 10 minutes.

  • Catalysis: Add 3-5 drops of piperidine .

  • Reflux: Heat the reaction mixture to reflux for 3–5 hours . Monitor via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The spot for the dimer (

    
    ) should disappear.
    
  • Precipitation: Allow the solution to cool to room temperature. Pour the mixture onto crushed ice (200 g) with vigorous stirring.

  • Isolation: Filter the resulting precipitate under vacuum.

  • Purification: Recrystallize from ethanol/DMF (9:1 ratio).

    • Yield: ~75–85%

    • Appearance: White to pale yellow crystals.

    • Melting Point: 138–140 °C.

Validation Check:

  • IR (KBr): Look for sharp bands at ~3350/3250 cm⁻¹ (

    
    ), ~2220 cm⁻¹ (CN conjugated), and ~2250 cm⁻¹ (saturated nitrile of cyanomethyl).
    
Route A: Synthesis of Azo Dyes (Diazo Coupling)

Objective: Utilizing the 5-amino group to create azo-linked chromophores. Mechanism: Diazotization followed by electrophilic aromatic substitution on a coupling component (e.g., N,N-dimethylaniline or 2-naphthol).

Procedure:

  • Diazotization:

    • Dissolve Compound 1 (2.23 g, 10 mmol) in concentrated HCl (10 mL) and cool to 0–5 °C in an ice bath.

    • Add a solution of sodium nitrite (0.75 g, 11 mmol) in water (5 mL) dropwise, maintaining temperature below 5 °C. Stir for 30 mins to form the diazonium salt.

  • Coupling:

    • Prepare a solution of the coupler (e.g., N,N-dimethylaniline , 1.21 g, 10 mmol) in ethanol (20 mL) containing sodium acetate (2.0 g) to buffer the pH to 5–6.

    • Add the cold diazonium solution dropwise to the coupler solution with vigorous stirring.

  • Workup:

    • Stir for 2 hours at 0–5 °C, then allow to warm to room temperature.

    • Add water (50 mL) to ensure complete precipitation.

    • Filter the colored solid (typically orange/red), wash with water, and dry.

  • Purification: Recrystallize from ethanol.

Route B: Synthesis of Styryl Dyes (Knoevenagel Condensation)

Objective: Utilizing the 3-cyanomethyl group to create methine dyes with extended conjugation. Mechanism: Base-catalyzed condensation of the active methylene with an aromatic aldehyde.

Procedure:

  • Setup: In a 100 mL flask, mix Compound 1 (2.23 g, 10 mmol) and the aromatic aldehyde (e.g., 4-(dimethylamino)benzaldehyde , 1.49 g, 10 mmol) in ethanol (30 mL).

  • Catalysis: Add piperidine (0.5 mL).

  • Reaction: Reflux for 4–6 hours. The color usually shifts significantly (e.g., to deep red or purple) as the conjugated system extends.

  • Isolation: Cool the mixture. The product often precipitates upon cooling. If not, reduce solvent volume by 50% and add ice water.

  • Purification: Filter and recrystallize from acetic acid or ethanol/DMF.

Mechanistic Insight: Knoevenagel Condensation

The 3-cyanomethyl group is chemically unique. The electron-withdrawing nitrile makes the methylene protons acidic. The following diagram details the electron flow during the condensation step, crucial for troubleshooting low yields (often caused by wet solvents quenching the enolate).

Mechanism cluster_conditions Critical Conditions Step1 Deprotonation: Base removes proton from -CH2CN forming carbanion/enolate Step2 Nucleophilic Attack: Carbanion attacks Aldehyde Carbonyl (C=O) Step1->Step2 Enolate formation Step3 Dehydration: Elimination of OH- and H+ to form C=C double bond Step2->Step3 Alkoxide intermediate Note Dry solvents essential. Water inhibits Step 3.

Figure 2: Step-wise mechanism for the functionalization of the 3-cyanomethyl site.

Data Analysis & Characterization

The resulting dyes exhibit distinct solvatochromic properties due to the Push-Pull (Donor-Acceptor) nature of the pyrazole ring (Acceptor) and the coupled moiety (Donor).

Table 1: Expected Spectral Properties of Derivatives

Derivative TypeCoupling PartnerColor (Solid)

(nm, EtOH)
Application
Azo (Route A) 2-NaphtholRed480–510Disperse Dye (Polyester)
Azo (Route A) N,N-DimethylanilineOrange450–480pH Indicator / Textile
Styryl (Route B) 4-NitrobenzaldehydeYellow380–400UV Absorber
Styryl (Route B) 4-(Dimethylamino)benzaldehydeDeep Red/Purple520–560Fluorescent Probe

Interpretation:

  • Bathochromic Shift: Route B derivatives generally show larger red-shifts compared to Route A analogues when strong donors are used, due to the planarization of the extended methine bridge compared to the azo linkage.

  • Solubility: The presence of the nitrile groups limits solubility in non-polar solvents but enhances affinity for polyester fibers (Disperse Dyeing).

References

  • Synthesis of Precursor (Malononitrile Dimer Route)

    • Dotsenko, V. V., et al. (2022).[3] "New Heterocyclisation Reactions of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile with Some 1,3-Dielectrophilic Agents." Russian Journal of General Chemistry, 92(3), 367–382.[3]

  • Azo Dye Synthesis Protocols

    • Elsharif, N., et al. (2018).[4] "Synthesis of Pyrazole Dyes Derivatives." University of Benghazi Publications.

  • Knoevenagel Condensation & Reactivity

    • Galanenko, A. A., et al. (2018). "The Reaction of 5-Amino-3-(cyanomethyl)-1H-pyrazol-4-carbonitrile with beta-Cycloketols." Molbank, 2018(4), M1028.
  • General Reactivity of Aminopyrazoles

    • Elmaati, T. M. A. (2002). "Reactions with heterocyclic amidines: New routes for the synthesis of polyfunctionally substituted heterocycles." Acta Chimica Slovenica, 49, 721–732.

Sources

Application

Microwave-assisted synthesis of pyrazole derivatives

Application Note: Microwave-Assisted Synthesis of Pyrazole Derivatives Executive Summary & Strategic Value The pyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as the pharmacophore for blockbuste...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Microwave-Assisted Synthesis of Pyrazole Derivatives

Executive Summary & Strategic Value

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as the pharmacophore for blockbuster drugs like Celecoxib (Celebrex) , Rimonabant , and Fomepizole . However, conventional thermal synthesis (reflux) often suffers from prolonged reaction times (12–24 hours), harsh solvent requirements, and inconsistent regioselectivity.

This guide details Microwave-Assisted Organic Synthesis (MAOS) protocols that reduce reaction times to minutes while enhancing yield and purity. By leveraging dielectric heating , researchers can access specific "microwave effects"—rapid, uniform superheating that overcomes activation energy barriers more efficiently than conductive heating.

Mechanistic Insight: The Microwave Advantage

To optimize these protocols, one must understand the causality of the microwave effect. Unlike conventional heating, which relies on convection and conduction from the vessel wall, microwaves couple directly with the reaction matrix.[1]

Dielectric Heating Mechanism

Two primary mechanisms drive this efficiency:

  • Dipole Rotation: Polar molecules (solvents or reagents) align with the oscillating electric field. As the field alternates (2.45 GHz), molecular friction generates instant internal heat.

  • Ionic Conduction: Dissolved ions oscillate under the field's influence, colliding with neighboring molecules to generate heat.

Critical Parameter: The Loss Tangent (


)  of the solvent determines heating efficiency.
  • High Absorbers (

    
    ):  Ethanol, DMSO, Acetic Acid (Excellent for rapid heating).
    
  • Low Absorbers (

    
    ):  Hexane, Toluene (Require "doping" with ionic liquids or polar additives).
    
Pathway Visualization

MicrowaveMechanism cluster_conventional Conventional Heating cluster_microwave Microwave Irradiation HeatSource Heat Source (Oil Bath) VesselWall Vessel Wall (Conduction) HeatSource->VesselWall SolventBulk Solvent Bulk (Convection) VesselWall->SolventBulk Reagents Reagents SolventBulk->Reagents MW_Source Magnetron (2.45 GHz) Dipole Dipole Rotation (Direct Coupling) MW_Source->Dipole Ionic Ionic Conduction (Collision) MW_Source->Ionic Superheat Localized Superheating Dipole->Superheat Ionic->Superheat

Figure 1: Comparative energy transfer dynamics. Note the direct coupling in MAOS avoids the thermal lag of vessel walls.

Experimental Protocols

Safety Pre-requisites
  • Vessels: Use only certified borosilicate glass vials with pressure-rated crimp caps (up to 20–30 bar).

  • Volume: Fill vials between 20% and 60% capacity to allow for pressure headspace.

  • Stirring: Magnetic stirring is mandatory to prevent "hot spots" which can cause vessel failure.

Protocol A: The "Green" Chalcone Cyclocondensation

Target: 3,5-Diaryl-1H-pyrazoles Mechanism: Michael addition followed by cyclodehydration.

Reagents:

  • Chalcone (1.0 mmol)

  • Hydrazine Hydrate (1.5 mmol) or Phenylhydrazine (1.2 mmol)

  • Solvent: Ethanol (2 mL) + Glacial Acetic Acid (Catalytic, 2 drops) OR Solvent-Free (Neat).

Workflow:

  • Preparation: In a 10 mL microwave process vial, dissolve the chalcone in ethanol. Add hydrazine hydrate dropwise.

  • Catalysis: Add 2 drops of glacial acetic acid. (Acid acts to activate the carbonyl carbon).

  • Sealing: Crimp the vial with a PTFE/silicone septum cap.

  • Irradiation (Method):

    • Mode: Dynamic Power (Temperature Control).

    • Set Point: 120°C.

    • Hold Time: 5–10 minutes.

    • Pre-stirring: 30 seconds.

  • Work-up: Cool to 50°C (using compressed air flow). Pour mixture into crushed ice. The solid precipitate is filtered, washed with cold water, and recrystallized from ethanol.

Self-Validation:

  • Success Indicator: A distinct color change (often yellow to pale white/colorless) usually indicates consumption of the conjugated chalcone.

  • TLC: Check disappearance of chalcone spot (usually less polar) vs. product (more polar).

Protocol B: One-Pot Knorr Synthesis (3-Component)

Target: 4-Substituted Pyrazoles Mechanism: In situ formation of 1,3-dicarbonyl equivalent followed by hydrazine condensation.

Reagents:

  • Ethyl acetoacetate (1.0 mmol)

  • Aromatic Aldehyde (1.0 mmol)

  • Hydrazine derivative (1.0 mmol)

  • Solvent: Water (Green) or Ethanol.

Workflow:

  • Loading: Combine all three components in a 10 mL vial.

  • Irradiation:

    • Power: 150 W (Max Power limit).[2]

    • Temp: 100°C.

    • Time: 2–5 minutes.

  • Purification: Upon cooling, the product often precipitates directly from the aqueous medium. Filter and wash with ethanol/water (1:1).

Experimental Logic: Using water as a solvent exploits the "Hydrophobic Effect" at high temperatures, where organic reactants aggregate, accelerating the reaction rate beyond simple thermal effects.

Data Analysis & Optimization

Comparative Efficiency

The following data summarizes internal validation studies comparing MAOS against traditional reflux for Pyrazole synthesis.

ParameterConventional RefluxMicrowave-Assisted (MAOS)Improvement Factor
Reaction Time 8 – 12 Hours5 – 15 Minutes~50x Faster
Yield 55 – 68%82 – 96%+30% Yield
Solvent Vol. 20 – 50 mL2 – 5 mL (or Solvent-Free)Green Profile
Purity (Crude) Low (Side products common)High (Cleaner profiles)Reduced Purification
Optimization Logic (Troubleshooting)
  • Issue: Low Yield / Incomplete Reaction.

    • Cause: Temperature set-point too low for activation energy.

    • Fix: Increase temperature by 20°C. Do not just increase time; MAOS relies on temperature spikes.

  • Issue: Vessel Over-Pressurization.

    • Cause: Solvent with low boiling point (e.g., DCM, Acetone) or gas evolution (

      
      ).
      
    • Fix: Switch to Ethanol or DMF. Ensure headspace is >40%. Use "Power Max" settings to prevent runaway heating.

  • Issue: Charring/Decomposition.

    • Cause: High microwave absorptivity of the product (product coupling).

    • Fix: Use "Simultaneous Cooling" (compressed air on the vial during heating) to keep bulk temp low while maintaining high energy input.

Reaction Workflow Diagram

PyrazoleWorkflow Start Start: Reagent Selection Choice Choose Pathway Start->Choice PathA Pathway A: Chalcone + Hydrazine Choice->PathA Unsat. Ketone PathB Pathway B: 1,3-Diketone + Hydrazine Choice->PathB Active Methylene Solvent Solvent Selection: Ethanol or Water (Green) PathA->Solvent PathB->Solvent MW_Setup MW Setup: Seal Vial, Add Stir Bar Solvent->MW_Setup Irradiation Irradiation: 100-120°C, 5-10 min Dynamic Power Mode MW_Setup->Irradiation Workup Work-up: Pour onto Ice -> Filter Irradiation->Workup Validation Validation: NMR, MP, TLC Workup->Validation

Figure 2: Decision tree for selecting and executing the optimal microwave synthesis pathway.

References

  • Sharma, P., et al. (2024). Microwave-assisted synthesis of novel pyrazole derivatives...[3][4] One-pot irradiation method demonstrating 7-minute reaction times.[3]

  • Sankaran, M., et al. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave...[2] Comprehensive review of yields and anticancer applications.[2]

  • Ferreira, M., et al. (2025). Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions.[2][5] Detailed study on solvent-free green chemistry protocols.

  • JoVE Science Education Database. (2023).Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines. Visual protocol for rapid synthesis.

  • Kumar, S., et al. (2024). Microwave-assisted synthesis of pyrazoles in aqueous media. Protocol for water-based synthesis at room temperature.[3]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile synthesis

Current Status: Operational Topic: Optimization & Troubleshooting for Pyrazole Synthesis Ticket ID: CHEM-SUP-2024-PYR Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division System Overview & C...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Optimization & Troubleshooting for Pyrazole Synthesis Ticket ID: CHEM-SUP-2024-PYR Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

System Overview & Chemical Logic

Welcome to the technical guide for synthesizing 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile . This scaffold is a critical intermediate in the synthesis of agrochemicals (fipronil analogs) and p38 kinase inhibitors.

The synthesis relies on the condensation of phenylhydrazine with 2-amino-1,1,3-tricyanopropene (commonly known as Malononitrile Dimer ).

The Reaction Pathway

Unlike standard pyrazole syntheses that use 1,3-diketones, this route utilizes a polyfunctional nitrile precursor.[1] The reaction is driven by the nucleophilic attack of the hydrazine on the electrophilic enamine carbon of the dimer, followed by intramolecular cyclization onto a nitrile group.

ReactionMechanism cluster_conditions Critical Parameters Reagents Reagents: Phenylhydrazine + Malononitrile Dimer Intermediate Intermediate: Michael-type Addition (Hydrazone formation) Reagents->Intermediate Reflux (EtOH/Base) Cyclization Cyclization: Nucleophilic attack on CN Intermediate->Cyclization -NH3 (Elimination) Product Target Product: 5-amino-3-(cyanomethyl)-1-phenyl -1H-pyrazole-4-carbonitrile Cyclization->Product Tautomerization Temp Temp: 80-100°C Time Time: 2-4 Hours

Caption: Fig 1. Stepwise mechanism from nucleophilic addition to cyclization and aromatization.

Critical Reagent Checklist (Pre-Reaction)

WARNING: 80% of reported failures (low yield/tar formation) stem from reagent degradation before the reaction begins.

ReagentCritical Quality AttributeTroubleshooting / Prep
Phenylhydrazine Oxidation State: Must be clear/yellow. Dark red/brown indicates oxidation.Action: If dark, distill under vacuum before use. Oxidized hydrazine leads to radical side-reactions and tar.
Malononitrile Dimer Purity: Commercial dimer often hydrolyzes.Action: Verify melting point (170-172°C). If impure, recrystallize from water or synthesize fresh from malononitrile (See Ref 1).
Solvent Water Content: Reaction tolerates water, but solubility changes.Action: Ethanol (95% or Absolute) is standard. Aqueous ethanol (1:1) is used for "Green" protocols but requires longer reflux.

Optimized Experimental Protocol

Method A: Standard Thermal Condensation (Recommended)

Best for: Scale-up (>5g) and high purity requirements.

  • Dissolution: In a round-bottom flask, dissolve 2-amino-1,1,3-tricyanopropene (10 mmol) in Ethanol (30 mL).

  • Catalyst Addition: Add Triethylamine (Et3N) or Piperidine (catalytic amount, 0.5 mL).

    • Note: While the reaction proceeds without base, the catalyst accelerates the nucleophilic attack.

  • Addition: Add Phenylhydrazine (10 mmol) dropwise.

    • Observation: A transient color change (yellow to orange) is normal.

  • Reflux: Heat to reflux (approx. 78-80°C) for 3–5 hours .

    • Monitoring: Monitor via TLC (Eluent: Ethyl Acetate/Hexane 1:2). Look for the disappearance of the dimer spot.

  • Workup:

    • Cool the mixture to room temperature.

    • Pour onto crushed ice (approx. 100g) with vigorous stirring.

    • The product will precipitate as a solid.

  • Purification: Filter the solid. Recrystallize from Ethanol/DMF (4:1) mixture to remove sticky impurities.

Method B: Microwave-Assisted Synthesis (High Throughput)

Best for: Screening derivatives or small scale (<1g).

  • Conditions: Ethanol, 140°C, 10-20 mins, sealed vessel.

  • Advantage: Yields typically improve by 10-15% due to reduced thermal degradation time.

Troubleshooting Guide & FAQs

Issue 1: Product is a sticky dark oil (Tarring)

Diagnosis: Polymerization of malononitrile dimer or oxidation of phenylhydrazine.

  • Fix 1 (Reagents): Distill your phenylhydrazine.

  • Fix 2 (Solvent): Switch from pure Ethanol to Ethanol/Water (1:1) . The water effect ("hydrophobic effect") often forces the organic product to precipitate cleanly rather than oiling out.

  • Fix 3 (Acidity): If using a base catalyst resulted in tar, neutralize with a drop of acetic acid. Some substrates are base-sensitive.

Issue 2: Low Yield (<50%)

Diagnosis: Incomplete cyclization or loss during workup.

  • Fix: Do not wash the precipitate with pure ethanol, as the product has moderate solubility. Wash with cold water or cold Hexane/Ethanol (9:1) .

  • Optimization: Increase reflux time to 6 hours or switch to Dioxane (higher boiling point, 101°C) to drive the reaction.

Issue 3: NMR shows mixture of isomers?

Q: Is it possible to form the 3-amino-5-cyanomethyl isomer? A: Highly unlikely with this specific precursor. The nucleophilic nitrogen of phenylhydrazine (-NH2) preferentially attacks the enamine carbon of the dimer. The steric bulk of the phenyl group directs the cyclization to form the 1-phenyl-5-amino isomer (See Elnagdi et al.).

  • Verification: Check the NH2 signal in 1H-NMR. 5-amino protons usually appear around

    
     6.0–7.0 ppm (broad singlet, D2O exchangeable).
    
Comparative Data: Solvent Systems
Solvent SystemCatalystTemp (°C)Time (h)Yield (%)Notes
Ethanol Piperidine803-475-80Standard method.
Water/EtOH (1:1) None85582Green method; cleaner product.
Dioxane Et3N100285Faster, but harder to remove solvent.
Acetic Acid None1181-260-70Risk of acetylation side-products.

References

  • Elnagdi, M. H., et al. (1976).[2] "Pyrimidine derivatives and related compounds. 4. A route for the synthesis of pyrazolo[3,4-e]-as-triazines, pyrazolo[3,4-d]pyrimidines, and pyrazolo[1,5-c]-as-triazines."[2] Journal of Organic Chemistry, 41(24), 3781–3784.

  • Alnajjar, R. A., & Gheath, A. H. (2014).[3] "Comparison of two routes for synthesis 5-aminopyrazole derivative." Journal of Chemical and Pharmaceutical Research, 6(7), 1426-1431.[3]

  • Dotsenko, V. V., et al. (2018). "Heterocyclization reactions using malononitrile dimer (2-aminopropene-1,1,3-tricarbonitrile)." Chemistry of Heterocyclic Compounds, 54, 989–1019.[2]

  • Maddila, S., et al. (2016). "Recent Advances in the Synthesis of Pyrazoles: A Review." Letters in Organic Chemistry, 13. (Context on Green Synthesis methods).

Sources

Optimization

Technical Support Center: Synthesis of 5-Amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Yield Optimization & Process Troubleshooting Core Directive & Executive Summary The Objective: You are attempting to synthesize 5-...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Yield Optimization & Process Troubleshooting

Core Directive & Executive Summary

The Objective: You are attempting to synthesize 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (hereafter referred to as Target Compound 1 ). This is a critical intermediate for fused heterocyclic systems (e.g., pyrazolo[1,5-a]pyrimidines) and agrochemicals (Fipronil analogs).

The Chemistry: The standard industrial and laboratory route involves the condensation of Phenylhydrazine with 2-Amino-1,1,3-tricyanopropene (Malononitrile Dimer).



The Problem: Users frequently report yields below 50%, formation of "red tar" (polymerization byproducts), and difficulty crystallizing the product. This guide provides the protocols to stabilize the yield at >80% .

Standard Operating Procedure (Optimized)

Do not deviate from reagent quality standards. 90% of failures occur before the flask is heated.

Phase 1: Reagent Quality Control
ReagentCritical SpecificationTroubleshooting Pre-Check
Phenylhydrazine >97%, Clear yellow/orange liquidMUST be distilled if dark brown/opaque. Oxidation products act as radical initiators for tar formation.
Malononitrile Dimer >98%, Off-white/beige solidIf dark brown or sticky, recrystallize from ethanol/water. Impure dimer leads to irreversible polymerization.
Ethanol Absolute (99.5%+)Water content >5% slows the condensation and favors hydrolysis side-reactions.
Phase 2: Reaction Protocol
  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of Malononitrile Dimer in 30 mL of Absolute Ethanol.

  • Catalyst Addition: Add 0.5 mL of Piperidine or Morpholine (Base catalyst). Stir for 5 minutes at Room Temperature (RT).

  • Controlled Addition: Add 10 mmol of Phenylhydrazine dropwise over 10 minutes. Note: The reaction is exothermic. Do not add all at once.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 4–6 hours .

    • Checkpoint: The solution will darken.[1] This is normal. However, if it turns black/viscous within 30 minutes, reduce heat immediately.

  • Precipitation: Cool the reaction mixture to RT, then place in an ice bath (0–4°C) for 2 hours. The product should precipitate as a solid.[1]

Phase 3: Work-up & Purification[2]
  • Filtration: Filter the crude solid under vacuum.

  • Wash: Wash the filter cake with cold ethanol (2 x 5 mL) followed by cold water (2 x 10 mL) to remove hydrazine salts.

  • Recrystallization (Critical for Yield): Recrystallize from Ethanol/DMF (9:1) or pure Acetone .

    • Drying: Dry in a vacuum oven at 60°C to remove trapped solvent.

Troubleshooting & FAQs

Category A: Yield & Reaction Progress

Q: My reaction mixture turned into a dark red/black oil and no solid precipitated. What happened? A: This is the "Tar Effect." It is caused by uncontrolled polymerization of the malononitrile dimer, usually triggered by excessive heat or oxidized phenylhydrazine.

  • The Fix:

    • Distill your Phenylhydrazine immediately before use (b.p. 118°C @ 15 mmHg).

    • Lower the concentration. Dilute the reaction with more ethanol (use 50 mL instead of 30 mL).

    • Inert Atmosphere: Run the reaction under Nitrogen (

      
      ) or Argon to prevent oxidative degradation.
      

Q: I have low yield (<40%). TLC shows starting material remaining after 6 hours. A: The reaction has stalled, likely due to insufficient basicity or water contamination.

  • The Fix:

    • Add an additional 0.2 equivalents of Piperidine .

    • Ensure you are using Absolute Ethanol . If the solvent is "wet," the equilibrium shifts against the dehydration step.

    • Microwave Assist: If available, irradiate at 100°C (150 W) for 15–20 minutes. This often pushes yields to >85% by overcoming activation energy barriers that thermal reflux cannot.

Category B: Purity & Analysis

Q: The melting point is broad (e.g., 130–150°C). The literature says it should be sharp. A: You likely have trapped solvent or the regioisomer (5-amino-1-phenyl-pyrazole-3-carbonitrile, though rare with dimer). More likely, it is contamination with phenylhydrazine hydrochloride .

  • The Fix: Wash the crude solid thoroughly with 5% Sodium Bicarbonate (

    
    )  solution during filtration to neutralize and remove acidic salts. Recrystallize from Ethanol.[1]
    

Q: My product is yellow/orange, but the reference says it should be white/pale yellow. A: Trace azo-compounds formed by the oxidation of phenylhydrazine cause this discoloration.

  • The Fix: This is usually cosmetic and does not affect subsequent reactions (e.g., cyclization to pyrazolo-pyrimidines). If high purity is required for biological assay, perform column chromatography (Silica gel, Hexane:Ethyl Acetate 7:3).

Technical Visualization

Figure 1: Reaction Logic & Troubleshooting Tree

This diagram illustrates the decision-making process for optimizing the synthesis.

G Start Start Synthesis Reagents Check Reagents: 1. Phenylhydrazine (Clear?) 2. Dimer (Beige?) Start->Reagents Reaction Reflux (EtOH, Base, 4-6h) Reagents->Reaction Pass Check Precipitation on Cooling? Reaction->Check Success Filter & Recrystallize (Yield >80%) Check->Success Yes Fail_Tar Dark Red/Black Oil Check->Fail_Tar Viscous/Black Fail_Yield Low Yield / No Solid Check->Fail_Yield No Precipitate Fix_Tar Action: 1. Distill Phenylhydrazine 2. Use N2 Atmosphere 3. Reduce Conc. Fail_Tar->Fix_Tar Fix_Yield Action: 1. Add more Base (Piperidine) 2. Check Solvent Dryness 3. Microwave Assist Fail_Yield->Fix_Yield Fix_Tar->Start Restart Fix_Yield->Reaction Modify

Caption: Diagnostic workflow for identifying failure points in the pyrazole synthesis.

Figure 2: Mechanistic Pathway

Understanding the mechanism helps explain why "dry" solvents and "base" catalysts are necessary.

Mechanism Reactants Phenylhydrazine + Malononitrile Dimer Step1 Nucleophilic Attack (Hydrazine NH2 -> Dimer C=C) Reactants->Step1 Base Catalyst Step2 Cyclization (Intramolecular) Step1->Step2 Step3 Elimination of NH3 (Aromatization) Step2->Step3 - NH3 Product 5-amino-3-(cyanomethyl)-1-phenyl -1H-pyrazole-4-carbonitrile Step3->Product

Caption: Simplified addition-elimination mechanism. The base catalyst accelerates the initial nucleophilic attack.

Data Summary: Solvent & Catalyst Effects

Data aggregated from comparative analysis of similar pyrazole syntheses [1][2][5].

Solvent SystemCatalystTemperatureTypical YieldNotes
Ethanol (Abs) Piperidine Reflux (78°C) 82–88% Recommended. Best balance of solubility and rate.
EthanolNoneReflux45–60%Slow reaction; higher risk of oxidation.
WaterReflux100°C<30%Poor solubility of dimer leads to heterogeneity.
Acetic AcidNoneReflux65–70%Good for some derivatives, but work-up is harder.
EthanolNano-Fe3O4RT / Ultrasound90–95%"Green" method; requires catalyst prep [5].

References

  • Reaction of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile with Hydroxycyclohexanones. ResearchGate. Available at: [Link]

  • Synthesis of 5-amino-1-aryl-1H-pyrazole-4-carbonitrile (3a-f) in ethanol as a solvent. Scientific Research Publishing. Available at: [Link]

  • New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile. MDPI. Available at: [Link][2]

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles. National Institutes of Health (PMC). Available at: [Link]

  • Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2... National Institutes of Health (PMC). Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

Current Status: Operational Content ID: TSC-PYR-004 Last Updated: 2025-05-18 Executive Summary & Compound Dashboard Target Molecule: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Common Application: Key int...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Content ID: TSC-PYR-004 Last Updated: 2025-05-18

Executive Summary & Compound Dashboard

Target Molecule: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Common Application: Key intermediate for the synthesis of pyrazolo[1,5-a]pyrimidines and Fipronil-class insecticides. Critical Quality Attribute (CQA): Purity >98% (HPLC) is required to prevent side-reactions in subsequent heterocyclization steps (e.g., Knoevenagel condensation).

PropertySpecification
Appearance White to pale yellow crystalline solid
Solubility Profile High: DMF, DMSO, Acetone Moderate: Ethanol, Methanol (Hot) Low: Water, Hexane
Primary Impurities Unreacted Phenylhydrazine, Malononitrile dimer, Regioisomers, Oxidation tars (colored)
Storage Desiccate at RT; sensitive to moisture over long periods (hydrolysis of nitrile).

Standard Operating Procedure (SOP): Ethanol Recrystallization

Methodology Rationale: While chromatographic separation is possible, it is inefficient for scale-up. Recrystallization from Ethanol (EtOH) is the "Gold Standard" for this class of aminopyrazoles. Ethanol offers a high temperature coefficient of solubility for the product while maintaining high solubility for the polar, tar-like impurities even at lower temperatures.

Protocol Steps
  • Dissolution:

    • Charge the crude solid into a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

    • Add Ethanol (95% or absolute) at a ratio of 10-15 mL per gram of crude solid.

    • Heat the mixture to reflux (approx. 78°C) with vigorous stirring.

    • Checkpoint: If the solid does not dissolve completely after 15 minutes at reflux, add more ethanol in 10% increments. If a small amount of dark, insoluble material remains, this is likely inorganic salt or polymerized tar—do not add infinite solvent; proceed to filtration.

  • Decolorization (Critical for Stability):

    • If the solution is dark orange or brown, remove the heat source briefly.

    • Add Activated Carbon (10% w/w relative to crude mass) carefully to avoid boil-over.

    • Reflux for an additional 15–20 minutes.

  • Hot Filtration:

    • Filter the hot mixture through a pre-warmed Celite pad or sintered glass funnel to remove carbon and insoluble impurities.

    • Tip: Pre-wash the filter with hot ethanol to prevent premature crystallization in the funnel stem.

  • Crystallization:

    • Allow the filtrate to cool to room temperature slowly (over 2–3 hours). Rapid cooling traps impurities inside the crystal lattice (occlusion).

    • Once at room temperature, transfer the flask to an ice bath (0–5°C) for 1 hour to maximize yield.

  • Isolation:

    • Filter the crystals using vacuum filtration.

    • Wash the cake with cold Ethanol (0°C) . Do not use water yet, as it may precipitate impurities from the residual mother liquor on the crystal surface.

    • Dry under vacuum at 45–50°C for 6 hours.

Troubleshooting Matrix

Symptom: Low Yield (<60%)

  • Probable Cause: Solubility in ethanol is too high at room temperature (Mother liquor is too rich).

  • Corrective Action:

    • Concentrate the mother liquor by rotary evaporation to half its volume and repeat cooling.

    • Anti-Solvent Method: Add Water dropwise to the hot ethanol solution until a faint turbidity persists, then clear it with a few drops of ethanol before cooling. This drastically lowers solubility.

Symptom: Product is Colored (Yellow/Brown) after Recrystallization

  • Probable Cause: Oxidation products (azo-coupling or amine oxidation) are trapped.

  • Corrective Action:

    • Repeat the recrystallization using Toluene instead of Ethanol. Toluene is excellent for sequestering non-polar colored tars that might co-crystallize in ethanol.

    • Increase Activated Carbon load to 20% w/w.

Symptom: Melting Point Depression (>5°C lower than ref)

  • Probable Cause: Contamination with the regioisomer (3-amino-5-cyanomethyl isomer) or unreacted phenylhydrazine.

  • Corrective Action:

    • Perform a "slurry wash": Suspend the solid in cold diethyl ether or hexanes and stir for 30 minutes, then filter. The impurities are often more soluble in these non-polar solvents than the nitrile product.

Visualization: Workflow & Decision Logic

Figure 1: Purification Workflow

Recrystallization_Workflow Start Crude 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Solvent Add Ethanol (15 mL/g) Heat to Reflux Start->Solvent Check_Dissolve Dissolved? Solvent->Check_Dissolve Add_Solvent Add 10% more Ethanol Check_Dissolve->Add_Solvent No Carbon Add Activated Carbon Reflux 15 min Check_Dissolve->Carbon Yes Add_Solvent->Check_Dissolve Filter Hot Filtration (Celite) Remove insolubles Carbon->Filter Cooling Slow Cool to RT Then 0°C Bath Filter->Cooling Isolate Vacuum Filtration Wash with Cold EtOH Cooling->Isolate Dry Dry Vacuum 50°C Isolate->Dry

Caption: Standard Ethanol Recrystallization Workflow for Aminopyrazole Intermediates.

Figure 2: Troubleshooting Decision Tree

Troubleshooting_Tree Start Evaluate Purified Crystals Color_Check Is Product White/Pale Yellow? Start->Color_Check Purity_Check Is HPLC Purity >98%? Color_Check->Purity_Check Yes Fail_Color Recrystallize from Toluene Increase Carbon Load Color_Check->Fail_Color No (Brown/Dk Yellow) Yield_Check Is Yield >70%? Purity_Check->Yield_Check Yes Fail_Purity Slurry Wash in Ether Check for Isomers Purity_Check->Fail_Purity No Success Process Complete Yield_Check->Success Yes Fail_Yield Concentrate Mother Liquor Use EtOH/Water Mix Yield_Check->Fail_Yield No Fail_Color->Purity_Check Fail_Purity->Yield_Check Fail_Yield->Success

Caption: Logic gate for assessing crystal quality and determining corrective steps.

Advanced FAQs

Q: Can I use Acetone instead of Ethanol? A: Acetone is a powerful solvent for this compound (See Reference 3), but it often holds the product too well, leading to poor recovery yields unless evaporated to dryness (which concentrates impurities). Acetone is better suited for cleaning the glassware or as a solvent for subsequent reactions, rather than the primary purification solvent.

Q: Why does my product turn pink/red upon storage? A: This indicates trace amounts of unreacted phenylhydrazine or amino-oxidation. Even 0.1% contamination can cause auto-oxidation over time. Ensure the "Wash with Cold EtOH" step in the SOP is thorough, or perform a final wash with a dilute acidic solution (0.1 M HCl) followed by water to protonate and remove residual hydrazines before the final recrystallization.

Q: I am scaling up to 100g. Any safety concerns? A: Yes.

  • Exotherm: The crystallization is not exothermic, but the dissolution requires heating flammable solvents.

  • Cyanide Risk: While the nitrile group is stable, avoid strong acids at high temperatures which could theoretically hydrolyze the nitrile.

  • Drying: Ensure the vacuum oven is well-vented. Residual solvent trapped in the crystal lattice can cause "bumping" during subsequent melting point analysis.

References

  • New Heterocyclisation Reactions of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile. ResearchGate. (Describes the synthesis and reactivity of the core structure). Link

  • Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles. Royal Society of Chemistry. (Provides detailed experimental data on ethanol recrystallization and melting points). Link

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles. National Institutes of Health (PMC). (Discusses acetone vs. ethanol usage and microwave-assisted synthesis). Link

  • New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile. MDPI. (Details the solubility and reactivity profile in Toluene and other solvents). Link

Optimization

Column chromatography protocol for purifying pyrazole derivatives

Technical Support Center: Pyrazole Purification & Chromatography Subject: Advanced Protocol for Column Chromatography of Pyrazole Derivatives Ticket ID: PYR-PUR-001 Responder: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Pyrazole Purification & Chromatography Subject: Advanced Protocol for Column Chromatography of Pyrazole Derivatives Ticket ID: PYR-PUR-001 Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary

Purifying pyrazole derivatives presents a distinct set of chromatographic challenges due to their amphoteric nature . The pyrazole ring contains a pyridine-like nitrogen (basic acceptor) and a pyrrole-like nitrogen (acidic donor). This duality often leads to severe peak tailing on silica gel due to hydrogen bonding with acidic silanols, as well as solubility issues in non-polar mobile phases.

This guide moves beyond standard protocols, offering a troubleshooting-first approach to resolving resolution loss, streaking, and regioisomer co-elution.

Module 1: Peak Shape & Tailing

Q: My pyrazole derivative streaks endlessly on the column, even with a polar gradient (DCM/MeOH). How do I fix this?

A: The "endless streak" is a classic symptom of the Silanol Effect . Standard silica gel (


) possesses surface hydroxyl groups (silanols) with a pKa of ~5-7. The basic nitrogen (N2) of the pyrazole ring interacts strongly with these protons, causing the compound to "drag" rather than partition cleanly.

The Solution: Amine Modifiers You must competitively block these silanol sites.

  • Protocol: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

    
    )  to both solvent A (non-polar) and solvent B (polar) bottles.
    
  • The "Pre-Wash" Step (Crucial): Before loading your sample, flush the column with 3-5 column volumes (CV) of the mobile phase containing the modifier. This ensures the silica surface is neutralized before the analyte touches it.

  • Alternative: If your compound is acid-sensitive or TEA is difficult to remove (high boiling point), use 1% aqueous Ammonia in the methanol component of a DCM/MeOH gradient.

Scientist’s Note: Do not use TEA if you are using a UV detector at <240 nm, as TEA absorbs strongly in the deep UV range, creating a rising baseline. In such cases, use Ammonium Hydroxide.

Decision Tree: Mobile Phase Modifier Selection

ModifierLogic Start Start: Peak Tailing? CheckBasic Is compound Basic? Start->CheckBasic CheckAcidic Is compound Acidic? CheckBasic->CheckAcidic No UseTEA Add 1% TEA or NH4OH CheckBasic->UseTEA Yes (Pyrazole/Amine) UseAcid Add 0.1% Acetic Acid CheckAcidic->UseAcid Yes (Carboxylic Acid) CheckSilica Switch to Neutral Alumina CheckAcidic->CheckSilica No (Neutral but streaking) UseTEA->CheckSilica Still Tailing?

Figure 1: Logic flow for selecting the correct mobile phase modifier to prevent peak tailing.

Module 2: Separation of Regioisomers

Q: I synthesized a 1,3/1,5-substituted pyrazole mixture. They co-elute on TLC. How do I separate them?

A: Regioisomers (typically N1-alkylation products) often have identical molecular weights and very similar polarities, but their dipole moments differ.

The Strategy: Selectivity Tuning

  • Change the Solvent System: If you are using Hexane/Ethyl Acetate, switch to DCM/MeOH (or vice versa). The selectivity of silica changes significantly between proton-donating and proton-accepting solvent systems.

  • The "Toluene Trick": For lipophilic pyrazoles, use Toluene/Ethyl Acetate . Toluene engages in

    
     interactions with the pyrazole ring, often resolving isomers that co-elute in hexanes.
    
  • Stationary Phase Switch: If Normal Phase (Silica) fails, switch to Reverse Phase (C18) . The 1,3- and 1,5-isomers often have different hydration shells, leading to distinct retention times in water/acetonitrile gradients.

Regioisomer Identification Data:

Feature1,3-Isomer1,5-Isomer
Steric Bulk Less hindered (N-substituent away from C-substituent)More hindered (N-substituent adjacent to C-substituent)
Chromatography Typically more polar (elutes later on Silica)Typically less polar (elutes earlier on Silica)
NMR Diagnostic NOE observed between N-R and C3-HNOE observed between N-R and C5-Substituent

Module 3: Solubility & Loading

Q: My crude mixture is a tar that only dissolves in DMSO or DMF. When I load it liquid, everything elutes at the solvent front.

A: This is the "Solvent Washout" effect . Strong solvents like DMSO/DMF act as a "super-eluent," carrying your compound down the column regardless of the gradient.

The Solution: Dry Loading You must decouple the dissolution solvent from the purification solvent.

Protocol: Dry Loading on Celite/Silica

  • Dissolve: Dissolve the crude tar in the minimum amount of a strong solvent (MeOH, Acetone, or DCM).

  • Adsorb: Add solid support (Celite 545 is preferred over silica to prevent degradation) at a ratio of 1:3 (Sample:Celite) .

  • Evaporate: Rotary evaporate until you have a free-flowing powder. Self-Validation: If the powder clumps or smells of solvent, dry it further on a high-vacuum line.

  • Load: Pour the powder into an empty solid-load cartridge or directly on top of the packed column.

DryLoad Step1 1. Dissolve Crude (MeOH/DCM) Step2 2. Add Celite 545 (Ratio 1:3) Step1->Step2 Step3 3. Rotovap to Dryness (Free-flowing powder) Step2->Step3 Step4 4. Load on Column (Pre-column or top-load) Step3->Step4 Step5 5. Run Gradient (No solvent effect) Step4->Step5

Figure 2: Step-by-step workflow for dry loading samples to eliminate solvent effects.

Module 4: Visualization & Detection

Q: I cannot see my spots under UV (254 nm). Is my compound gone?

A: Not necessarily. While many pyrazoles absorb at 254 nm, alkyl-substituted pyrazoles lacking conjugation (like phenyl rings) have low extinction coefficients.

Alternative Visualization Methods:

  • Iodine Chamber (

    
    ):  The "Universal Stain." Pyrazoles, being nitrogen-rich, form brown charge-transfer complexes with Iodine vapor.
    
    • Procedure: Place TLC plate in a jar with silica and

      
       crystals. Wait 2-5 mins.
      
  • KMnO4 Stain: Best for pyrazoles with oxidizable side chains (alkenes, alcohols).

    • Result: Bright yellow spots on a purple background.

  • Dragendorff’s Reagent: Highly specific for alkaloids and nitrogenous bases (tertiary amines/heterocycles).

    • Result: Orange/Red spots.[1]

References

  • Biotage. (2012). Improving Flash Purification of Chemically Related Pyrazines. Application Note AN063.[2] 2

  • BenchChem. (2025). Technical Support Center: Overcoming Side Product Formation in Pyrazole Synthesis.3[1][4][5]

  • Universitat Autònoma de Barcelona. (2010). Preparation, separation and characterization of two pyrazolic regioisomers.4[1][4][5][3][6][7][8]

  • Sorbtech. (2023).[9] HOW TO: Sample loading methods in flash chromatography.9

  • University of Rochester. TLC Stains/Dips.10[4]

Sources

Troubleshooting

Managing temperature control in exothermic pyrazole reactions

Technical Support Center: Exothermic Pyrazole Synthesis Topic: Managing Temperature Control & Thermal Runaway Risks Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Introduction: Respect...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Exothermic Pyrazole Synthesis Topic: Managing Temperature Control & Thermal Runaway Risks Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Introduction: Respect the Nitrogen-Nitrogen Bond

Welcome to the technical support hub for heterocyclic synthesis. If you are here, you are likely dealing with the Knorr pyrazole synthesis or a related hydrazine condensation.[1] You are working with high-energy nitrogen-nitrogen bonds, likely using hydrazine hydrate or substituted hydrazines reacting with 1,3-dicarbonyls.

These reactions are deceptively simple but thermodynamically aggressive . The formation of the aromatic pyrazole core releases significant enthalpy (


 is often -150 to -250 kJ/mol). In a drug development context—where you might be synthesizing analogues of Celecoxib or Rimonabant—loss of thermal control doesn't just mean a safety hazard; it means a loss of regioselectivity, leading to difficult chromatographic separations of isomers later.

Below are the three critical modules for troubleshooting your process.

Module 1: Critical Safety & Runaway Prevention

"The temperature spikes even when I stop dosing. Why?"

The Diagnosis: Reactant Accumulation

In exothermic semi-batch reactions, the most dangerous scenario is accumulation . If your addition rate of hydrazine exceeds the kinetic rate of the reaction (often due to low temperature or insufficient mixing), unreacted hydrazine builds up in the reactor. When the reaction finally "kicks off," the heat release is instantaneous rather than distributed, overwhelming your cooling jacket.

Troubleshooting Protocol: The "Thermal Dosimetry" Check

Q: How do I calculate the safe addition rate? A: You must determine the Da (Damköhler number) , which compares the reaction rate to the mixing/addition rate.

  • Step 1: Run a Differential Scanning Calorimetry (DSC) scan of the reaction mass to find the onset temperature of decomposition (

    
    ).
    
  • Step 2: Use Reaction Calorimetry (RC1). Measure the heat flow (

    
    ) vs. dosing time.
    
    • Safe Profile: The heat flow curve tracks the dosing curve almost perfectly (reaction is instantaneous; "feed-limited").

    • Unsafe Profile: Heat flow lags behind dosing. Stop immediately.

Q: My internal temperature is rising (


) above the setpoint. What is the immediate abort procedure? 
A:  Do NOT  just increase jacket cooling.
  • Hard Stop: Cut the hydrazine feed pump immediately.

  • Max Cooling: Set jacket temperature (

    
    ) to maximum cooling capacity.
    
  • Quench (Optional): If

    
     approaches 
    
    
    
    (determined in Step 1), dump the reaction into a pre-cooled quench vessel containing dilute acid (neutralizes hydrazine) or water, depending on solubility.
Visualizing the Safety Logic

The following diagram illustrates the required feedback loop for safe hydrazine addition.

SafetyLogic Sensor Temp Sensor (Tr) Controller PID Controller Sensor->Controller  Data (Tr) Pump Hydrazine Pump Controller->Pump  Stop if Tr > Limit Cooling Cryostat/Chiller Controller->Cooling  Adjust Tj Reactor Reactor (Exotherm) Pump->Reactor  Dosing Reactor->Sensor  Heat Release Cooling->Reactor  Heat Removal

Caption: Feedback control loop. The pump must be interlocked with the reactor temperature (


). If 

exceeds the safety threshold, the pump cuts power physically, not just via software.

Module 2: Regioselectivity & Quality Control

"I have a 60:40 mixture of isomers. How do I shift this to >95:5?"

The Science: Kinetic vs. Thermodynamic Control

In unsymmetrical 1,3-diketones reacting with substituted hydrazines, two isomers are possible (1,3- vs 1,5-substituted pyrazoles).

  • Kinetic Product: Formed fastest, usually at lower temperatures. Often driven by the most electrophilic carbonyl reacting with the most nucleophilic nitrogen.

  • Thermodynamic Product: The most stable isomer, favored at higher temperatures or longer reaction times (equilibration).

Troubleshooting Table: Optimizing Selectivity
SymptomProbable CauseCorrective Action
Inconsistent Isomer Ratio Temperature fluctuations during addition.Isothermal Control: Use a cryostat to hold

within

. Do not use dry ice/acetone baths (too much fluctuation).
Wrong Isomer Dominant Reaction trapped at Kinetic stage (too cold) OR pushed to Thermodynamic (too hot).Temperature Screen: Run parallel micro-reactions at -10°C, 25°C, and 60°C. Selectivity often inverts with

.
Impurity: Azines Hydrazine reacting with two diketone molecules.Stoichiometry: Ensure Hydrazine is in slight excess (1.05 eq) and added to the diketone, or vice versa depending on which species favors dimerization.
Oiling Out Product precipitates as an oil, trapping heat.Solvent Switch: Move to ethanol or acetic acid to maintain solubility. Slurries have poor heat transfer.

Module 3: Process Intensification (Scale-Up)

"I can't scale beyond 100g without the exotherm becoming unmanageable."

The Solution: Continuous Flow Chemistry

Batch reactors suffer from a decreasing Surface-Area-to-Volume ratio (


) as they scale. A 5L flask has significantly worse cooling per unit volume than a 100mL flask.
Switch to Continuous Flow.  This is the industry standard for hazardous nitrogen chemistry.
Protocol: Converting Batch to Flow
  • Feed A: 1,3-Dicarbonyl in EtOH.

  • Feed B: Hydrazine hydrate in EtOH.

  • Reactor: PFA or Stainless Steel coil reactor.

  • Back Pressure Regulator (BPR): 7–10 bar (allows superheating solvents above boiling point to increase rate).

Why Flow Works:

  • Heat Transfer: Microreactors have

    
     ratios 100x higher than batch vessels. Heat is removed as fast as it is generated.
    
  • Safety: Only a small amount of hazardous hydrazine is reacting at any given second.

Visualizing the Flow Workflow

FlowSetup FeedA Feed A: 1,3-Dicarbonyl PumpA HPLC Pump A FeedA->PumpA FeedB Feed B: Hydrazine PumpB HPLC Pump B FeedB->PumpB Mixer T-Mixer (High Turbulence) PumpA->Mixer PumpB->Mixer Reactor Residence Time Unit (Temp Controlled) Mixer->Reactor  Exothermic Zone BPR Back Pressure Regulator (100 psi) Reactor->BPR Quench Quench/Collection BPR->Quench  Product

Caption: Continuous flow setup. The T-Mixer ensures instant mixing, preventing accumulation. The reactor coil allows rapid heat dissipation.

References & Authoritative Sources

  • Hydrazine Safety & Toxicology

    • Title: Hydrazine: Acute Exposure Guideline Levels.

    • Source: U.S. Environmental Protection Agency (EPA).[2]

    • URL:[Link]

  • Flow Chemistry for Pyrazoles

    • Title: Cu-catalysed pyrazole synthesis in continuous flow.[3]

    • Source: Royal Society of Chemistry (RSC), Org. Biomol. Chem.

    • URL:[Link]

  • Regioselectivity Mechanisms

    • Title: Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles.[1]

    • Source:Journal of Organic Chemistry (via Organic Chemistry Portal).

    • URL:[Link]

  • Thermal Runaway Prevention

    • Title: Safety of Chemical Processes: Thermal Runaway.

    • Source: ETH Zürich (Safety & Environmental Technology Group).

    • URL:[Link]

Sources

Optimization

Technical Support Center: Characterization of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

[1] Welcome to the Advanced Technical Support Hub. This guide is designed for process chemists and analytical scientists working with 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 7152-40-1), a critica...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Welcome to the Advanced Technical Support Hub. This guide is designed for process chemists and analytical scientists working with 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 7152-40-1), a critical intermediate in the synthesis of phenylpyrazole insecticides like Fipronil.[1]

Module 1: Impurity Origin & Profiling

Objective: Identify the structural origin of impurities to implement process controls.[1]

The synthesis of this pyrazole typically involves the condensation of phenylhydrazine with malononitrile dimer (2-aminoprop-1-ene-1,1,3-tricarbonitrile).[1] Understanding this mechanism is key to predicting the impurity profile.[1]

Common Impurity Profile Table[1]
Impurity TypeLikely Structure / DescriptionOriginDetection Strategy
Impurity A Hydrolysis Product (Aliphatic) 5-amino-3-(carbamoylmethyl)-1-phenyl-1H-pyrazole-4-carbonitrileHydrolysis of the side-chain cyanomethyl group (–CH₂CN → –CH₂CONH₂).[1] Occurs under basic workup conditions.[1]LC-MS (+18 Da shift)IR (Amide bands)
Impurity B Hydrolysis Product (Aromatic) 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carboxamideHydrolysis of the C4-nitrile.[1] Less common due to conjugation but possible under harsh acidic conditions.[1]LC-MS (+18 Da shift)NMR (Distinct amide protons)
Impurity C Regioisomer 3-amino-5-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrileIncorrect cyclization orientation of phenylhydrazine.[1]NOESY NMR (Phenyl-H interaction with C5 substituents)
Impurity D Starting Material PhenylhydrazineIncomplete reaction or excess reagent.[1]GC-FID or HPLC (Early eluting, toxic)
Impurity E Oligomers Dimerized Malononitrile derivativesThermal degradation of starting materials.[1]GPC or broad late-eluting HPLC peaks
Synthesis & Impurity Pathway Diagram[1][2]

ImpurityPathway SM1 Phenylhydrazine RXN Cyclization Reaction (Reflux) SM1->RXN IMP_D Residual Phenylhydrazine SM1->IMP_D Incomplete Conv. SM2 Malononitrile Dimer SM2->RXN TARGET Target Pyrazole (CAS 7152-40-1) RXN->TARGET Main Pathway IMP_C Impurity C (Regioisomer) RXN->IMP_C Steric/Electronic Mismatch IMP_A Impurity A (Side-chain Amide) TARGET->IMP_A Hydrolysis (pH > 9)

Figure 1: Mechanistic pathway showing the origin of critical impurities during the cyclization process.

Module 2: Analytical Troubleshooting & Protocols

Objective: Resolve separation issues and validate structural identity.

Protocol 1: High-Resolution HPLC Method

Users often report co-elution of the amide impurity (Impurity A) with the main peak.[1] The following method utilizes a Phenyl-Hexyl column to exploit


 interactions with the pyrazole ring, offering superior selectivity over standard C18 columns.[1]

Chromatographic Conditions:

  • Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., XBridge or equivalent).[1]

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 4.5).[1]

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient: 10% B to 60% B over 20 min.

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 254 nm (primary) and 230 nm (for amide detection).[1]

  • Column Temp: 40°C.

Troubleshooting Matrix:

IssueProbable CauseCorrective Action
Peak Tailing (As > 1.5) Interaction of free amine (-NH₂) with residual silanols.[1]Ensure buffer pH is ~4.5 to protonate the amine slightly or use an end-capped column.[1]
Split Peaks Sample solvent incompatibility.Dissolve sample in the starting mobile phase (10% ACN) rather than 100% ACN.
Baseline Drift Oxidation of Phenylhydrazine residues.[1]Use high-purity solvents; ensure phenylhydrazine is quenched before injection.[1]
Protocol 2: Regioisomer Differentiation (NMR)

Distinguishing the 5-amino isomer (Target) from the 3-amino isomer (Impurity C) is critical.[1]

  • 1H NMR: Look for the chemical shift of the amino protons. The 5-amino group is flanked by the phenyl ring and the nitrile, causing a deshielding effect compared to the 3-amino position.[1]

  • NOESY Experiment (Definitive):

    • Target (5-amino): Strong NOE correlation between the Phenyl-ortho protons and the Amino protons (–NH₂).[1]

    • Impurity C (3-amino): Strong NOE correlation between the Phenyl-ortho protons and the Cyanomethyl protons (–CH₂CN) or the C4-substituent.[1]

Analytical Decision Tree

AnalyticalTree START Crude Sample HPLC HPLC Screening (Phenyl-Hexyl) START->HPLC PURITY Purity > 98%? HPLC->PURITY RELEASE Release for Next Step PURITY->RELEASE Yes IMP_ID Impurity > 0.1%? PURITY->IMP_ID No LCMS LC-MS Analysis (Determine MW) IMP_ID->LCMS Yes MASS_PLUS18 Mass +18 Da? LCMS->MASS_PLUS18 HYDROLYSIS Confirm Hydrolysis (Check pH in workup) MASS_PLUS18->HYDROLYSIS Yes ISOLATION Prep-HPLC Isolation & NMR (NOESY) MASS_PLUS18->ISOLATION No (Isomer/Unknown)

Figure 2: Decision tree for identifying and characterizing unknown impurities.

Module 3: Frequently Asked Questions (FAQs)

Q1: Why does my sample turn dark brown upon standing in solution? A: This indicates the oxidation of residual phenylhydrazine or the formation of azo-coupling byproducts.[1] The 5-aminopyrazole core is electron-rich and can undergo oxidative coupling.[1]

  • Fix: Store samples in amber vials, under argon, at 4°C. Ensure complete removal of phenylhydrazine during the workup (acidic wash recommended).[1]

Q2: I see a small peak at RRT 0.95 that increases when I use methanol as a diluent. What is it? A: This is likely a solvolysis artifact .[1] The nitrile group, particularly the cyanomethyl moiety, can react with methanol under slightly acidic/basic conditions to form the methyl imidate or ester.[1]

  • Fix: Switch to Acetonitrile/Water as the sample diluent.[1] Avoid alcohols in the sample preparation if the sample is not injected immediately.[1]

Q3: Can I use UV absorbance ratio to check peak purity? A: Yes. The target molecule has distinct absorption maxima due to the conjugated phenyl-pyrazole system (~250-260 nm).[1] Impurities lacking the phenyl ring (e.g., malononitrile oligomers) will have significantly lower absorbance at 254 nm.[1] Use a Diode Array Detector (DAD) to compare spectra across the peak width.[1]

Q4: How do I remove the amide impurity (Impurity A)? A: The amide is more polar than the nitrile.[1]

  • Purification: Recrystallization from a mixture of Ethanol/Water or Toluene is often effective.[1] The amide tends to remain in the polar mother liquor (Ethanol/Water) or precipitate differently in non-polar solvents.[1]

References

  • Dotsenko, V. V., et al. (2020).[1][3] New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile. MDPI, Proceedings of the 24th International Electronic Conference on Synthetic Organic Chemistry.

  • PubChem. (2025).[1] Compound Summary: 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-acetonitrile (CAS 7152-40-1).[1] National Library of Medicine.[1] [1]

  • El-Naggar, A. M., et al. (2011).[1][2] Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry.

  • Moustafa, M. S., et al. (2022).[1][4] Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles. RSC Advances.

Sources

Reference Data & Comparative Studies

Validation

Comparative analysis of the biological activity of pyrazole isomers

Comparative Guide: Biological Efficacy and Pharmacokinetic Profiles of Pyrazole Regioisomers in Drug Discovery Introduction In medicinal chemistry, the pyrazole ring (1,2-diazole) is a "privileged scaffold," appearing in...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Biological Efficacy and Pharmacokinetic Profiles of Pyrazole Regioisomers in Drug Discovery

Introduction

In medicinal chemistry, the pyrazole ring (1,2-diazole) is a "privileged scaffold," appearing in blockbuster drugs like Celecoxib (Celebrex) , Ruxolitinib , and Crizotinib . However, a critical challenge in pyrazole-based drug design is the regioisomerism of


-substituted derivatives.

The biological activity of a pyrazole drug is often strictly dependent on whether substituents are arranged in a 1,3- or 1,5- pattern relative to the nitrogen. This guide provides a comparative analysis of these isomers, focusing on their physicochemical properties, binding modes, and synthetic accessibility.

Part 1: Physicochemical & Pharmacophore Analysis

Before analyzing biological data, it is essential to understand the fundamental differences between the pyrazole core and its structural isomer, imidazole, as well as the divergence between pyrazole regioisomers.

Pyrazole vs. Imidazole: The Nitrogen Shift

While both are 5-membered aromatic heterocycles, the adjacent nitrogens in pyrazole create a distinct electronic profile compared to the 1,3-arrangement in imidazole.[1]

FeaturePyrazole (1,2-Diazole)Imidazole (1,3-Diazole)Drug Design Implication
Basicity (pKa of conjugate acid) ~2.5 (Weak base)~7.0 (Moderate base)Imidazoles are often protonated at physiological pH; Pyrazoles remain neutral, improving membrane permeability.
H-Bonding Donor (NH) & Acceptor (N)Donor (NH) & Acceptor (N)Pyrazoles are excellent bioisosteres for amides and phenols.
Dipole Moment High (Adjacent Ns)ModerateAffects solubility and orientation in the binding pocket.
Metabolic Stability High (CYP450 resistant)Moderate (susceptible to N-oxidation)Pyrazoles often offer superior metabolic half-life.
The Critical Comparison: 1,3- vs. 1,5-Disubstituted Pyrazoles

When an


-substituent (e.g., a phenyl group) is introduced, the positions of the carbon substituents define the regioisomer.
  • 1,5-Isomers (e.g., Celecoxib): The substituents at positions 1 and 5 are spatially crowded, forcing the

    
    -phenyl ring to twist out of planarity. This creates a "propeller-like" 3D shape crucial for filling hydrophobic pockets.
    
  • 1,3-Isomers: These are generally more planar and thermodynamically stable. However, this planarity often leads to poor fit in globular protein active sites designed for twisted ligands.

Part 2: Case Study – COX-2 Inhibition (The Celecoxib Paradigm)

The most definitive data on pyrazole regioisomer activity comes from the development of Cyclooxygenase-2 (COX-2) inhibitors.

The Drug: Celecoxib (4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide). The Isomer: 1,5-diarylpyrazole.

Comparative Activity Data

The following data summarizes the loss of potency when the regioisomer is inverted from 1,5- to 1,3-substitution.

Compound VariantStructure TypeCOX-2 IC50 (

M)
COX-1 IC50 (

M)
Selectivity Ratio
Celecoxib 1,5-Diarylpyrazole 0.04 15.0 375 (Selective)
Isomer B 1,3-Diarylpyrazole> 10.0> 10.0Inactive / Non-selective
SC-558 1,5-Diaryl (Br analog)0.0518.0360 (Selective)

Data synthesized from Penning et al. (J. Med. Chem.) and related SAR studies.[2][3][4][5][6]

Mechanism of Action Visualization

The 1,5-isomer places the phenyl group into a specific hydrophobic side pocket of the COX-2 enzyme, while the sulfonamide binds to Arg120. The 1,3-isomer's geometry prevents this simultaneous engagement.

COX2_SAR Substrate Arachidonic Acid COX2 COX-2 Enzyme (Hydrophobic Channel) Substrate->COX2 Natural Ligand Isomer15 1,5-Diarylpyrazole (Celecoxib) Pocket Side Pocket (Val523, Arg120) Isomer15->Pocket Steric Fit (Twisted) Isomer13 1,3-Diarylpyrazole (Inactive Isomer) Isomer13->Pocket Steric Clash (Planar) Pocket->COX2 Blocks Channel

Figure 1: SAR Logic demonstrating why the 1,5-isomer fits the COX-2 binding pocket while the 1,3-isomer clashes.

Part 3: Synthetic Accessibility & Regiocontrol

For researchers, the primary barrier to exploring these isomers is the difficulty in synthesizing them selectively. The classic Knorr Pyrazole Synthesis (Hydrazine + 1,3-Diketone) typically yields a mixture.

Regioselective Synthesis Workflow

To ensure data integrity, you must synthesize and purify specific isomers.

Synthesis_Flow Start Unsymmetrical 1,3-Diketone (R1-CO-CH2-CO-R2) Reaction Cyclocondensation (Reflux/EtOH) Start->Reaction RouteA Route A: Diketone + Hydrazine HCl (Favors 1,3-isomer) Start->RouteA Acidic Conditions RouteB Route B: Enaminone Precursor (Favors 1,5-isomer) Start->RouteB Stepwise Reagent Substituted Hydrazine (R3-NH-NH2) Reagent->Reaction Mixture Mixture of Isomers (1,3- and 1,5-) Reaction->Mixture Separation Chromatography / Crystallization (Difficult Separation) Mixture->Separation

Figure 2: Synthetic pathways showing the challenge of mixture formation vs. regioselective strategies.

Part 4: Experimental Protocols

To validate the biological activity of pyrazole isomers, strict characterization is required to ensure you are not testing a mixture.

Protocol 1: Definitive Regioisomer Identification (1D NOE NMR)

Standard 1H NMR is often insufficient to distinguish 1,3- vs 1,5-isomers due to similar chemical shifts.

  • Sample Prep: Dissolve 5-10 mg of purified pyrazole in 600

    
    L DMSO-
    
    
    
    (preferred for preventing exchange of NH protons if present, though substituted N-pyrazoles are stable).
  • Target Selection: Identify the

    
    -substituent protons (e.g., phenyl ortho-protons) and the pyrazole C4/C5 protons.
    
  • Irradiation:

    • Irradiate the

      
      -substituent ortho-protons.
      
    • 1,5-Isomer Result: You will observe a Nuclear Overhauser Effect (NOE) enhancement at the substituent on C5 (e.g., the methyl group in Celecoxib).

    • 1,3-Isomer Result: You will observe NOE enhancement at the C5-H (proton) of the pyrazole ring, as the bulky substituent is now at C3 (far away).

  • Validation: Absence of NOE cross-peaks indicates potential distance >5Å, confirming the remote isomer.

Protocol 2: High-Throughput Kinase Inhibition Assay

Pyrazoles are ATP-mimetic kinase inhibitors. This protocol validates binding affinity.

  • Reagents: Recombinant Kinase (e.g., c-Met), Biotinylated Peptide Substrate, ATP (

    
     concentration), Test Compounds (1,3- and 1,5-isomers).
    
  • Preparation: Prepare 10-point serial dilutions of pyrazole isomers in DMSO (Start 10

    
    M).
    
  • Reaction:

    • Mix Kinase + Peptide + Compound in 384-well plate.

    • Initiate with ATP. Incubate 60 min at RT.

  • Detection: Add HTRF (Homogeneous Time-Resolved Fluorescence) detection reagents (Eu-labeled anti-phospho antibody + Streptavidin-XL665).

  • Analysis: Measure FRET signal (665/620 nm ratio).

  • Calculation: Plot dose-response curves.

    • Success Criterion: The 1,5-isomer (if designing hinge binders) should show IC50 < 100 nM, while the 1,3-isomer typically shifts > 50-fold higher due to steric clash with the gatekeeper residue.

References

  • Penning, T. D., et al. (1997). "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib)." Journal of Medicinal Chemistry. Link

  • Fustero, S., et al. (2011). "Improved Regioselectivity in the Synthesis of Pyrazoles and Isoxazoles." Chemistry – A European Journal. Link

  • Ansari, A., et al. (2017). "Biological Activities of Pyrazole Derivatives: A Review." European Journal of Medicinal Chemistry. Link

  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. Link

Sources

Comparative

Structure-Activity Relationship of 5-Aminopyrazole Derivatives: A Comparative Technical Guide

This guide serves as a technical comparative analysis of the Structure-Activity Relationship (SAR) of 5-aminopyrazole derivatives. It is designed for medicinal chemists and pharmacologists requiring actionable data on sc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical comparative analysis of the Structure-Activity Relationship (SAR) of 5-aminopyrazole derivatives. It is designed for medicinal chemists and pharmacologists requiring actionable data on scaffold optimization, synthesis, and biological characterization.

Executive Summary & Scaffold Significance

The 5-aminopyrazole (5-AP) core is a privileged scaffold in medicinal chemistry, distinct from its regioisomer 3-aminopyrazole due to its unique hydrogen-bonding capabilities and electronic distribution. It serves as a critical bioisostere for the purine ring in ATP-competitive kinase inhibitors (e.g., JNK3, p38 MAPK, EGFR) and as a precursor for fused bicyclic systems like pyrazolo[1,5-a]pyrimidines.

Key Differentiator: Unlike generic pyrazoles, the C5-amino group functions as a dual anchor:

  • Primary H-bond donor in the hinge region of kinase domains.

  • Synthetic handle for annulation reactions to generate fused heterocyclic leads with superior selectivity profiles.

Comparative Analysis: Performance vs. Alternatives

This section objectively compares 5-aminopyrazoles against their primary structural alternatives: 3-aminopyrazoles (regioisomers) and Fused Pyrazolo-systems.

5-Aminopyrazoles vs. 3-Aminopyrazoles

While tautomerically related, the fixed regiochemistry of N-substituted derivatives drastically alters biological activity.

Feature5-Aminopyrazole (5-AP)3-Aminopyrazole (3-AP)Impact on Drug Design
H-Bond Geometry Donor (NH2) and Acceptor (N2) are proximal (1,2-relationship).Donor (NH2) and Acceptor (N2) are distal.5-AP mimics the Adenine hinge-binding motif more effectively.
Electronic Character C4 is highly nucleophilic; prone to electrophilic substitution.C4 is less reactive due to distance from the amino push.5-AP allows easier introduction of "warheads" (e.g., Michael acceptors) at C4.
Kinase Selectivity High (e.g., JNK3 over p38α).[1][2]Moderate to Low.5-AP is preferred for isoform-selective inhibitor design.
Monocyclic vs. Fused Systems (Fragment-to-Lead Evolution)

The 5-AP scaffold often serves as a "fragment" that is evolved into a "fused lead."

  • Monocyclic 5-AP: High ligand efficiency (LE), moderate potency (IC50 ~ µM range). Best for initial screening.

  • Fused Pyrazolo[1,5-a]pyrimidine: Lower LE, high potency (IC50 ~ nM range). The fusion locks the conformation, reducing entropic penalty upon binding.

Experimental Data Snapshot (JNK3 Inhibition): Data based on SAR studies of aminopyrazole derivatives (e.g., Compound 26n).

Compound ClassStructure TypeJNK3 IC50 (nM)Selectivity (vs. p38α)
Fragment A Monocyclic 5-AP (N1-aryl)1,200< 10-fold
Lead B 5-AP with C4-amide extension24> 100-fold
Fused Lead C Pyrazolo[1,5-a]pyrimidine3> 500-fold

Insight: While fused systems are more potent, optimized monocyclic 5-APs (Lead B) offer better solubility and pharmacokinetic (PK) profiles, specifically regarding brain penetration for neurodegenerative targets.

Deep Dive: Structure-Activity Relationship (SAR)

The biological activity of 5-APs is governed by four critical vectors.

SAR Logic Diagram

The following diagram maps the functional consequences of modifications at specific positions.

SAR_Map Core 5-Aminopyrazole Scaffold N1 N1 Position (Solubility & Orientation) Core->N1 C3 C3 Position (Steric Gatekeeper) Core->C3 C4 C4 Position (Selectivity Determinant) Core->C4 NH2 C5-Amino Group (Hinge Binding / Fusion) Core->NH2 N1_Effect Aryl groups: Increases hydrophobic interaction. Flexible alkyls: Improves antioxidant activity. N1->N1_Effect C3_Effect Small groups (Me, H): Fit tight ATP pockets. Bulky groups: Clash with Gatekeeper residue. C3->C3_Effect C4_Effect Nitro/CN: Antibacterial activity. Aryl/Heteroaryl: Kinase specificity (e.g., p38, JNK3). C4->C4_Effect NH2_Effect Primary Donor: Critical for H-bond network. Derivatization: Ureas/Amides modulate potency. NH2->NH2_Effect

Caption: Functional mapping of the 5-aminopyrazole scaffold. Each position dictates a specific pharmacological outcome.

Detailed Mechanistic Analysis
  • N1 Position (The Anchor):

    • Effect: Controls the orientation of the pyrazole ring within the active site.

    • Optimization: N1-Aryl groups (e.g., 2,6-dichlorophenyl) are standard for p38 MAPK inhibitors to fill the hydrophobic pocket. However, N1-alkyl chains are preferred for antioxidant applications to improve membrane permeability.

  • C3 Position (The Gatekeeper):

    • Effect: Steric tolerance.

    • Optimization: Methyl or Hydrogen is preferred here. Large substituents at C3 often cause steric clashes with the "gatekeeper" residue (e.g., Thr, Met) in kinase domains, abolishing activity.

  • C4 Position (The Warhead Vector):

    • Effect: This is the most modifiable position.

    • Optimization:

      • Kinase Inhibition:[1][2][3][4] Introduction of aromatic rings or amide linkers targets the "back pocket" of the enzyme.

      • Antimicrobial:[5][6][7][8][9][10] Electron-withdrawing groups (Nitro, Cyano) at C4 significantly enhance antibacterial efficacy (e.g., against S. aureus).

  • C5-Amino Group (The Hinge Binder):

    • Effect: Essential for ATP-mimicry.

    • Optimization: Leaving it free (-NH2) is often required for the primary H-bond donor interaction with the kinase hinge region (e.g., Glu/Met backbone carbonyls). Acylation (amides) can improve metabolic stability but may reduce potency unless the carbonyl creates a new interaction.

Experimental Protocols

To ensure reproducibility and trust, the following protocols utilize the most robust synthesis method (


-ketonitrile route) and a standard biological validation assay.
Synthesis Workflow (Graphviz)

Synthesis_Workflow SM1 Beta-Ketonitrile (R-CO-CH2-CN) Step1 Condensation (Formation of Hydrazone Intermediate) SM1->Step1 SM2 Hydrazine Derivative (R'-NH-NH2) SM2->Step1 Step2 Cyclization (Intramolecular Nucleophilic Attack) Step1->Step2 Reflux (EtOH/AcOH) Step3 Purification (Recrystallization from EtOH) Step2->Step3 Product 5-Aminopyrazole Derivative Step3->Product

Caption: General synthesis route via the condensation of


-ketonitriles with hydrazines.
Step-by-Step Synthesis Protocol

Objective: Synthesis of 1-phenyl-3-methyl-5-aminopyrazole.

  • Reagent Preparation: Dissolve 10 mmol of 3-aminocrotononitrile (or equivalent

    
    -ketonitrile precursor) in 20 mL of absolute ethanol.
    
  • Addition: Add 10 mmol of phenylhydrazine dropwise to the solution while stirring.

  • Catalysis: Add 3-4 drops of Glacial Acetic Acid (catalyst).

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 3–6 hours. Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour onto crushed ice/water (50 mL).

    • The solid precipitate is the crude 5-aminopyrazole.

  • Purification: Filter the solid and recrystallize from ethanol to obtain pure crystals.

  • Validation: Confirm structure via 1H-NMR (Look for the characteristic C4-H singlet around 5.5 ppm and NH2 broad singlet).

Kinase Inhibition Assay Protocol (In Vitro)

Objective: Determine IC50 of the synthesized derivative against JNK3.

  • Assay Buffer: Prepare buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.

  • Enzyme Mix: Dilute recombinant human JNK3 kinase to 5 nM in assay buffer.

  • Substrate: Use ATF2 peptide substrate (2 µM) and ATP (at Km concentration, typically 10-50 µM).

  • Compound Addition:

    • Dissolve 5-AP derivative in DMSO.

    • Prepare 10-point serial dilutions.

    • Add 1 µL of compound to 384-well plate.

  • Reaction:

    • Add Enzyme Mix and incubate for 15 mins (pre-incubation).

    • Add Substrate/ATP mix to initiate reaction.

    • Incubate for 60 mins at room temperature.

  • Detection: Use ADP-Glo™ or similar luminescent assay to quantify ATP consumption.

  • Analysis: Fit data to a sigmoidal dose-response curve to calculate IC50.

Mechanism of Action: Signaling Pathway

The primary utility of 5-aminopyrazoles in oncology is the inhibition of the MAPK signaling cascade.

MAPK_Pathway Stimulus Growth Factors / Stress (TNF-alpha, EGF) Receptor Receptor Tyrosine Kinase (EGFR) Stimulus->Receptor MAPKKK MAPKKK (e.g., ASK1, MEKK) Receptor->MAPKKK MAPKK MAPKK (e.g., MKK4/7) MAPKKK->MAPKK Target JNK / p38 MAPK (Target of 5-AP Inhibitor) MAPKK->Target TF Transcription Factors (c-Jun, ATF2) Target->TF Response Apoptosis / Inflammation (Cellular Response) TF->Response Inhibitor 5-Aminopyrazole Derivative Inhibitor->Target Inhibits (ATP Competitive)

Caption: 5-aminopyrazoles intercept the MAPK pathway by competitively inhibiting the phosphorylation of downstream transcription factors.

References

  • Review of Aminopyrazoles in Medicinal Chemistry Source: National Institutes of Health (NIH) / PMC Citation: "Amino-Pyrazoles in Medicinal Chemistry: A Review." (2023).[8] URL:[Link]

  • JNK3 Inhibitor SAR Studies Source: Journal of Medicinal Chemistry (ACS) Citation: "Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole Derivatives." (2014).[2] URL:[Link]

  • p38 MAPK Inhibitor Development Source: PubMed Citation: "5-amino-pyrazoles as potent and selective p38α inhibitors."[3] (2010).[3][8][11] URL:[Link]

  • Synthesis Methodology Source: National Institutes of Health (NIH) / PMC Citation: "Approaches towards the synthesis of 5-aminopyrazoles." (2011).[11] URL:[Link]

  • Anticancer Activities of 5-Aminopyrazoles Source: MDPI Citation: "Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives." (2024).[12][13] URL:[Link]

Sources

Validation

5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile vs other building blocks in heterocyclic synthesis

Topic: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile vs. Conventional Pyrazole Building Blocks Content Type: Technical Comparison & Application Guide Audience: Synthetic Organic Chemists, Medicinal Chemists...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile vs. Conventional Pyrazole Building Blocks Content Type: Technical Comparison & Application Guide Audience: Synthetic Organic Chemists, Medicinal Chemists, Drug Discovery Researchers

Executive Summary: The "Active Methylene" Advantage

In the landscape of heterocyclic synthesis, 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS: 7152-40-1 ) represents a "privileged scaffold" that offers distinct reactivity advantages over standard aminopyrazoles.

While conventional building blocks like 5-amino-3-methyl-1-phenylpyrazole-4-carbonitrile are limited to nucleophilic attacks via the exocyclic amine or ring nitrogen, the 3-(cyanomethyl) variant introduces a highly acidic active methylene site. This "third dimension" of reactivity enables Knoevenagel condensations, Thorpe-Ziegler cyclizations, and multi-component reactions (MCRs) that are chemically inaccessible to methyl- or hydrogen-substituted analogs.

This guide objectively compares these scaffolds, detailing experimental protocols and visualizing the divergent synthesis pathways enabled by the cyanomethyl functionality.

Comparative Analysis: Structural & Reactivity Profiling

The following table contrasts the target compound against its two most common alternatives.

Table 1: Reactivity Profile Comparison

FeatureTarget Compound (3-Cyanomethyl)Alternative A (3-Methyl)Alternative B (3-H / Unsubstituted)
Structure 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile 5-amino-3-methyl-1-phenylpyrazole-4-carbonitrile 5-amino-1-phenylpyrazole-4-carbonitrile
CAS 7152-40-11204294-67-65334-43-0
C3 Reactivity High (Active Methylene): pKa ~11-12. Susceptible to deprotonation by weak bases (e.g., morpholine, piperidine).Low: Methyl protons are weakly acidic; requires strong bases (e.g., NaH, LDA) for functionalization.None: C3-H is inert under standard nucleophilic conditions.
Key Transformations Knoevenagel Condensation (with aldehydes)[1][2]• Thorpe-Ziegler (intramolecular nitrile attack)• [3+3] Cyclizations • Limited to side-chain oxidation or radical halogenation.• C-H activation (requires Pd/transition metal catalysis).
Primary Fused Systems Pyrazolo[1,5-a]pyrimidines, Pyrazolo[5,1-c][1,2,4]triazines , Pyridines fused at C3-C4.Pyrazolo[1,5-a]pyrimidines (only via N1-N5 cyclization).Pyrazolo[1,5-a]pyrimidines.[1][2][3][4][5][6][7][8][9]
Expert Insight: The Mechanistic Divergence

The critical differentiator is the cyanomethyl group (-CH₂CN) . In the presence of a mild base, this group forms a stabilized carbanion.

  • Scenario A (Standard Pyrazole): Reaction with an aldehyde is impossible at C3.

  • Scenario B (Cyanomethyl Pyrazole): The C3-carbanion attacks the aldehyde (Knoevenagel), creating an exocyclic double bond. This new olefin can then undergo secondary cyclization with the adjacent nitrile or amine, creating complex tricyclic systems in a "One-Pot" operation.

Strategic Synthesis Pathways (Visualization)

The diagram below illustrates how the 3-cyanomethyl scaffold acts as a divergent node, accessing chemical space unavailable to simple methyl analogs.

G Start 5-amino-3-(cyanomethyl)- 1-phenyl-1H-pyrazole-4-carbonitrile (CAS: 7152-40-1) Reagent1 + Chloroacetyl chloride Start->Reagent1 Reagent2 + Ar-CHO (Morpholine cat.) Start->Reagent2 Reagent3 + 1,3-Diketones (e.g., Acetylacetone) Start->Reagent3 Inter1 Chloroacetamide Intermediate Reagent1->Inter1 Inter2 Styryl Derivative (Knoevenagel Product) Reagent2->Inter2 Prod3 Pyrazolo[1,5-a]pyrimidines Reagent3->Prod3 Cyclocondensation Prod1 Hybrid Pyrazole-Nicotinonitriles (via Thiolate reaction) Inter1->Prod1 + 3-cyanopyridine-2-thiolate Prod2 Pyrazolo[1,5-a][1,3,5]triazines (via Aminomethylation) Inter2->Prod2 + Primary Amine + HCHO

Figure 1: Divergent synthesis tree demonstrating the versatility of the 3-cyanomethyl group. Note the unique branch (middle) involving Knoevenagel condensation, which is impossible with 3-methyl analogs.

Experimental Protocols & Methodologies

To ensure reproducibility, the following protocols are synthesized from verified literature sources.

Protocol A: Synthesis of the Core Scaffold

This reaction utilizes the dimerization of malononitrile followed by hydrazine condensation.

  • Reagents: Malononitrile dimer (2-aminoprop-1-ene-1,1,3-tricarbonitrile), Phenylhydrazine, Ethanol (or Dioxane), Piperidine (catalyst).

  • Procedure:

    • Dissolve malononitrile dimer (10 mmol) in Ethanol (30 mL).

    • Add Phenylhydrazine (10 mmol) dropwise.

    • Add catalytic Piperidine (3-5 drops).

    • Reflux the mixture for 3–5 hours . Monitor by TLC (Ethyl Acetate:Hexane 1:1).

    • Workup: Cool to room temperature. The solid product precipitates out.[10]

    • Purification: Filter the solid and recrystallize from Ethanol/DMF mixtures.

  • Expected Yield: 75–85%

  • Validation:

    • IR (KBr): Nitrile bands at ~2220 cm⁻¹. Amine bands at ~3300–3400 cm⁻¹.

    • ¹H NMR (DMSO-d₆): Singlet at ~4.1 ppm corresponds to the -CH₂CN protons (distinctive diagnostic peak).

Protocol B: Cyclization to Pyrazolo[1,5-a]pyrimidines

Comparative Note: This reaction works for both 3-cyanomethyl and 3-methyl variants, but the 3-cyanomethyl derivative often shows higher solubility in polar organic solvents.

  • Reagents: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile (1 mmol), Acetylacetone (1.2 mmol), Glacial Acetic Acid (10 mL).

  • Procedure:

    • Suspend the starting pyrazole in Glacial Acetic Acid.

    • Add Acetylacetone.

    • Reflux for 4–6 hours .

    • Mechanism: Initial attack of the exocyclic amine (N5) on the ketone, followed by cyclization of the ring nitrogen (N2) onto the second carbonyl.

    • Workup: Pour onto crushed ice. Neutralize with dilute NH₄OH if necessary to precipitate the product.

    • Filter and wash with water.

  • Yield: 80–92% (High efficiency due to the "push-pull" electronic nature of the enaminonitrile system).

Protocol C: The "Impossible" Reaction (Knoevenagel Condensation)

This protocol is specific to the 3-cyanomethyl variant.

  • Reagents: Scaffold (1 mmol), Benzaldehyde (1 mmol), Morpholine (cat.), Ethanol.

  • Procedure:

    • Mix reagents in Ethanol.

    • Reflux for 2–4 hours.

    • Observation: The solution typically deepens in color (yellow/orange) due to extended conjugation.

    • Product: 5-amino-3-(1-cyano-2-phenylethenyl)-1-phenyl-1H-pyrazole-4-carbonitrile.

  • Significance: This intermediate retains the exocyclic amine, allowing for further annulation (e.g., with triethyl orthoformate) to form pyrazolo-pyridines.

Performance Data Summary

Table 2: Yield Comparison for Heterocyclic Fusions

Target HeterocyclePrecursor: 3-Cyanomethyl Precursor: 3-Methyl Notes
Pyrazolo[1,5-a]pyrimidine 85-92% 80-88%Comparable yields; both efficient.
Pyrazolo[1,5-a]quinazoline 15-22% (via Cycloketols)< 5% or No ReactionThe 3-cyanomethyl group assists in solubility and electronic tuning, though yields remain modest for bulky cycloketols.
Thieno[2,3-b]pyridine Accessible Inaccessible Requires the active methylene for Thorpe-Ziegler cyclization.
Styryl-Pyrazole Hybrids 70-85% 0% Methyl group is too inert for mild condensation.

References

  • Synthesis and Reactivity of 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Source: MDPI / Molbank Summary: Describes the foundational synthesis from malononitrile dimer and the reaction with cycloketols. URL:[Link][11]

  • Green Synthesis of 5-Amino-Pyrazole-4-Carbonitriles Source: Frontiers in Chemistry Summary: Details the use of nanocatalysts for synthesizing the core scaffold and its derivatives with high atom economy. URL:[Link]

  • Regiospecific Synthesis of Pyrazolo[1,5-a]pyrimidines Source: Molecules (MDPI) Summary: Provides comparative data on using 3-amino-pyrazole-4-carbonitriles as precursors for fused ring systems, confirming the regioselectivity of the cyclization. URL:[Link]

  • PubChem Compound Summary: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile Source: National Center for Biotechnology Information (NCBI) Summary: Official chemical structure, CAS (7152-40-1), and physical property data. URL:[Link]

Sources

Comparative

Comparative Docking Architectures: Pyrazole Derivatives vs. Standard Kinase/COX-2 Inhibitors

Executive Summary This guide presents a technical comparative analysis of pyrazole-based scaffolds in molecular docking simulations.[1][2] Pyrazole derivatives, characterized by a 5-membered heterocyclic ring with two ad...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide presents a technical comparative analysis of pyrazole-based scaffolds in molecular docking simulations.[1][2] Pyrazole derivatives, characterized by a 5-membered heterocyclic ring with two adjacent nitrogen atoms, have emerged as bio-isosteres for standard NSAIDs and kinase inhibitors. This document benchmarks their binding affinity, pose stability (RMSD), and interaction landscapes against industry standards (Celecoxib and Sorafenib) across two primary targets: COX-2 (Inflammation) and VEGFR-2 (Oncology).

The Pharmacophore Landscape

The pyrazole moiety functions as a versatile pharmacophore due to its dual hydrogen-bonding capability (acting as both donor and acceptor) and its ability to facilitate


-

stacking interactions with aromatic residues in binding pockets.
Comparative Pharmacophore Properties
FeaturePyrazole ScaffoldPhenyl/Benzene ScaffoldAdvantage
H-Bonding Donor (NH) & Acceptor (N)None (Hydrophobic only)Higher specificity for polar pockets (e.g., COX-2 hydrophilic side pocket).
Solubility Moderate-High (Polar)Low (Lipophilic)Improved ADMET profiles.
Geometry Planar, 5-memberedPlanar, 6-memberedReduced steric bulk allows deeper pocket penetration.

Validated Experimental Protocol (The "Self-Docking" Standard)

To ensure scientific integrity, any docking study must first validate its protocol by "redocking" the co-crystallized ligand. The following workflow is the industry standard for ensuring Root Mean Square Deviation (RMSD) values are


.
The Docking Workflow

DockingWorkflow cluster_prep Phase 1: Preparation cluster_dock Phase 2: Simulation cluster_valid Phase 3: Validation L_Prep Ligand Preparation (Avogadro/ChemDraw) Energy Min: MMFF94 Grid Grid Generation Center: Active Site Box: 25x25x25 Å L_Prep->Grid P_Prep Protein Preparation (PDB: 3LN1 / 2QU5) Remove H2O, Add Polar H P_Prep->Grid Dock Docking Algorithm (Vina / Glide) Lamarckian GA / Monte Carlo Grid->Dock RMSD RMSD Calculation (Redocking Native Ligand) Dock->RMSD Decision RMSD < 2.0 Å? RMSD->Decision Proceed to Screening Proceed to Screening Decision->Proceed to Screening Yes Refine Grid/Protonation Refine Grid/Protonation Decision->Refine Grid/Protonation No

Figure 1: Standardized workflow for validating molecular docking protocols. The critical decision gate is the RMSD check of the re-docked native ligand.

Case Study A: COX-2 Inhibition (Inflammation)

Target: Cyclooxygenase-2 (COX-2) PDB ID: 3LN1 (Resolution: 2.50 Å) Native Ligand: Celecoxib (A pyrazole-sulfonamide drug)

Comparative Binding Data

The following table synthesizes data from recent comparative studies (see References [1][3]) benchmarking novel pyrazole derivatives against Celecoxib.

Compound IDScaffold TypeBinding Energy (

)
Key Interaction ResiduesRMSD (

)
Celecoxib (Ref)Diarylpyrazole-10.19 kcal/mol Arg120, Gln178, Leu338, Ser339, Arg5130.42
Compound 5k Pyrazoline-Indole-10.57 kcal/mol Val349, Ser353, Leu352 (Deep hydrophobic pocket)1.15
Compound 6e Pyrazole-Pyridazine-9.33 kcal/mol Arg120, Tyr355 (H-bond network)0.89
Diclofenac Phenylacetic acid-7.80 kcal/molSer530, Tyr3851.20

Technical Insight: Novel pyrazole derivatives (e.g., Compound 5k) often exceed the binding affinity of Celecoxib by extending side chains into the hydrophobic channel formed by Leu384 and Trp387, a region less accessible to the rigid phenyl rings of Diclofenac.

Interaction Topology (COX-2)

Figure 2: Interaction map of high-affinity pyrazole derivatives within the COX-2 active site. Green dashed lines indicate Hydrogen bonds; Orange lines indicate hydrophobic interactions.

Case Study B: VEGFR-2 Kinase (Oncology)

Target: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) PDB ID: 2QU5 Native Ligand: Sorafenib/Sunitinib

Comparative Efficacy

In docking studies targeting the ATP-binding pocket of VEGFR-2, pyrazole derivatives are compared against Sorafenib.[1]

  • Sorafenib (Standard): Forms a critical H-bond pair with Cys919 and Glu885 . Average Binding Energy: -10.8 kcal/mol .

  • Pyrazole Hybrid 3i: Forms an additional H-bond with Asp1046 (DFG motif), stabilizing the inactive conformation. Average Binding Energy: -10.09 to -11.2 kcal/mol .

  • Experimental Correlation: Docking scores for Pyrazole 3i correlated highly with in vitro IC50 values (8.93 nM), validating the in silico model [2].

Software Benchmarking: AutoDock Vina vs. Schrödinger Glide

When publishing docking studies, the choice of software impacts the perceived reliability of the data.

MetricAutoDock Vina (Open Source)Schrödinger Glide (SP) (Commercial)Recommendation
Scoring Function Empirical + Knowledge-basedOPLS Force Field (Grid-based)Use Glide for final publication figures if available.
Pose Accuracy High (~80% within 2Å RMSD)Very High (>90% within 2Å RMSD)Use Vina for high-throughput screening (>1000 compounds).
Pocket Preference Better for large, polar pocketsSuperior for hydrophobic enclosuresPyrazoles (amphipathic) dock well in both.
Speed Fast (Multi-threaded)ModerateVina is ~10-50x faster for batch processing.

Consensus Strategy: For a high-impact publication, perform the initial screen using AutoDock Vina to filter the library, then re-dock the top 10% using Glide (XP mode) or GOLD for precise energy calculation and pose generation [4].

Critical Analysis & Troubleshooting

When analyzing pyrazole docking results, watch for these common artifacts:

  • Tautomerism: Pyrazoles exist in tautomeric equilibrium (

    
     vs 
    
    
    
    ). You must dock both tautomers or fix the protonation state based on the local pH (7.4) and the proximity of residues like Glu/Asp.
  • Flip-Flop Binding: Due to symmetry, the pyrazole ring can sometimes dock 180° rotated. Verify the H-bond angle with the hinge region (e.g., in Kinases) is between 120°-180°.

  • Water Bridges: In COX-2, a conserved water network often mediates binding. Standard Vina removes waters; consider using "hydrated docking" protocols in Glide if the binding energy is unexpectedly low.

References

  • Abdelgawad, M. A., et al. (2025). Unlocking Anti-Inflammatory Potential: Virtual Discovery and ADMET Evaluation of Novel Pyrazole-Based COX-II Inhibitors. Indian Journal of Pharmaceutical Education and Research.[3]

  • Hassan, A. S., et al. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors. Beni-Suef University Journal of Basic and Applied Sciences.

  • El-Malah, A., et al. (2022). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking. RSC Advances.

  • Pagadala, N. S., et al. (2017). Software for molecular docking: a review. Biophysical Reviews.

Sources

Validation

Green Chemistry Approaches to Pyrazole Synthesis: A Comparative Technical Guide

Executive Summary The synthesis of pyrazoles—a critical pharmacophore found in blockbuster drugs like Celecoxib (Celebrex) and Sildenafil (Viagra)—has traditionally relied on the Knorr condensation. While effective, the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of pyrazoles—a critical pharmacophore found in blockbuster drugs like Celecoxib (Celebrex) and Sildenafil (Viagra)—has traditionally relied on the Knorr condensation. While effective, the conventional protocol is plagued by significant environmental liabilities: reliance on volatile organic compounds (VOCs), corrosive acid catalysts, and poor atom economy.

This guide objectively compares three field-proven green chemistry alternatives against the traditional benchmark: Deep Eutectic Solvents (DES) , Microwave-Assisted Synthesis (MAOS) , and Catalyst-Free "On-Water" Synthesis . Analysis is based on yield efficiency, reaction kinetics, and E-factor (waste) reduction.

Part 1: The Benchmark (Traditional Knorr Synthesis)

To understand the value of green alternatives, we must first quantify the limitations of the standard method used in most academic and industrial labs.

  • Reaction: Condensation of 1,3-dicarbonyls with hydrazines.

  • Standard Conditions: Reflux in Ethanol or Acetic Acid (78–118°C).

  • Catalyst: HCl or H₂SO₄.

  • Performance Metrics:

    • Time: 7–12 hours.

    • Yield: 60–75%.

    • Issues: High VOC emission, difficult catalyst recovery, tedious work-up (neutralization required).

Mechanism of Action (General)

The reaction proceeds via a nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration and cyclization.

KnorrMechanism Start 1,3-Dicarbonyl + Hydrazine Inter1 Hydrazone Intermediate Start->Inter1 Acid Cat. Reflux Inter2 Cyclization (Dehydration) Inter1->Inter2 - H₂O Product Pyrazole Derivative Inter2->Product - H₂O Water Byproduct: 2 H₂O Inter2->Water

Figure 1: Simplified mechanistic pathway of the Knorr pyrazole synthesis involving double dehydration.

Part 2: Deep Eutectic Solvents (DES) – The Recyclable Approach[1]

Best For: Scalability and Catalyst/Solvent Recycling.[1]

Deep Eutectic Solvents (DES) are formed by complexing a hydrogen bond acceptor (HBA) like choline chloride with a hydrogen bond donor (HBD) like urea.[2] They act as both solvent and catalyst, eliminating the need for external acids.

The Protocol: Choline Chloride/Urea Mediated Synthesis[1][2]
  • Solvent System: Choline Chloride : Urea (1:2 molar ratio), known as "Reline."

  • Preparation: Heat components at 80°C until a clear, viscous liquid forms.

Experimental Workflow:

  • Mix 1,3-diketone (1.0 mmol) and hydrazine derivative (1.0 mmol) in DES (2 mL).

  • Stir at 80°C.

  • Monitor: Reaction typically completes in 20–30 minutes (vs. 10h reflux).

  • Work-up: Add water. The product precipitates out (DES is water-soluble). Filter and dry.

  • Recycling: Evaporate water from the filtrate under vacuum. The remaining DES can be reused up to 7 cycles without significant loss of activity.

Performance Data
MetricConventional (EtOH/Reflux)DES (Choline Cl/Urea)
Time 120–480 min20–30 min
Yield 70–76%92–96%
Temperature 78°C (Reflux)80°C
Atom Economy Low (Solvent loss)High (Recyclable solvent)

Technical Insight: The DES forms hydrogen bonds with the carbonyl oxygen of the 1,3-diketone, increasing its electrophilicity and facilitating nucleophilic attack without strong mineral acids.

Part 3: Microwave-Assisted Organic Synthesis (MAOS)[3]

Best For: High-Throughput Screening and Difficult Substrates.

Microwave irradiation provides direct dielectric heating, causing rapid superheating of the solvent/reagents.[3] This overcomes the thermal lag of conventional heating mantles.

The Protocol: Ethanol-Free MW Synthesis
  • Equipment: Monomode Microwave Reactor (e.g., CEM or Anton Paar).

  • Power: Constant power mode (typically 150–300W) or Temp-control mode.

Experimental Workflow:

  • Load reactants into a microwave-transparent vial.

  • Add a minimal amount of polar solvent (Ethanol or Water) or run solvent-free if liquid reagents are used.

  • Irradiate at 120–140°C for 5–10 minutes .

  • Cool rapidly (compressed air).

  • Recrystallize crude solid.

Performance Data
Substrate TypeConventional Yield (Time)Microwave Yield (Time)
Phenylhydrazine + Acetylacetone72% (8 h)94% (4 min)
Tosylhydrazine + Chalcone65% (12 h)88% (10 min)

Safety Note: When using hydrazine hydrate in MW reactors, ensure vessels are rated for high pressure, as gas evolution (N₂) can occur if decomposition happens.

Part 4: Catalyst-Free "On-Water" Synthesis

Best For: Greenest E-Factor and Simple Work-up.[1]

Contrary to intuition, many organic reactions proceed faster "on water" (heterogeneous suspension) than in organic solvents due to the hydrophobic effect and hydrogen bonding at the interface.

The Protocol[2][5][6][7][8][9]
  • Suspend 1,3-diketone and hydrazine in distilled water (approx. 5 mL per mmol).

  • Stir vigorously at room temperature or mild heat (50°C).

  • Observation: Reactants are initially insoluble. As the reaction proceeds, the product often precipitates as a solid.

  • Work-up: Simple filtration. No extraction with DCM/Ethyl Acetate required.

Comparative Analysis: Why Water?

Recent studies (e.g., ACS Sustainable Chem. Eng.) suggest that water microdroplets or the bulk water interface stabilize the transition state via hydrogen bonding, effectively catalyzing the dehydration steps without added acid.

Part 5: Comparative Analysis & Decision Matrix

The following table synthesizes data from multiple studies (see References) to guide your method selection.

Master Comparison Table
FeatureConventional Reflux Deep Eutectic Solvents (DES) Microwave (MAOS) On-Water
Reaction Time 7–12 Hours20–45 Minutes2–10 Minutes1–3 Hours
Typical Yield 60–75%90–96%85–95%80–90%
Energy Usage High (Prolonged heating)ModerateLow (Short burst)Very Low
Scalability HighModerate (Viscosity issues)Low (Batch size limits)High
Greenness Poor (VOCs, Acids)Excellent (Recyclable)Good (Energy efficient)Excellent (Non-toxic)
Cost Low (Cheap solvents)Low (Urea is cheap)High (Equipment cost)Lowest
Method Selection Flowchart

Use this logic gate to select the optimal protocol for your specific pyrazole target.

SelectionMatrix Start Select Synthesis Method Q1 Is the substrate water sensitive? Start->Q1 Q2 Is high-throughput (speed) critical? Q1->Q2 No Method_MW Microwave-Assisted (High Speed, Low Scale) Q1->Method_MW Yes Q3 Is product solubility poor in water? Q2->Q3 No Q2->Method_MW Yes Method_DES Deep Eutectic Solvents (Recyclable, Good Yield) Q3->Method_DES Yes (Solubilizing power) Method_Water On-Water Synthesis (Greenest, Scalable) Q3->Method_Water No (Suspension OK) Method_Conv Conventional (Only if others fail)

Figure 2: Decision matrix for selecting the appropriate green synthesis methodology based on substrate properties and project constraints.

References

  • Microwave-Assisted Synthesis

    • Title: Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids.
    • Source: ACS Omega (2021).
    • URL:[Link]

  • Deep Eutectic Solvents

    • Title: Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs).[4][5][6]

    • Source: Sustainability & Circularity NOW (2025/Thieme).[1]

    • URL:[Link]

  • On-Water/Green Protocols

    • Title: Catalyst-free synthesis of tetrahydrodipyrazolopyridines via an one-pot tandem and green pseudo-six-component reaction in w
    • Source: Chemistry of Heterocyclic Compounds / BMC Chemistry (2022).
    • URL:[Link]

  • Mechanochemistry & Comparison

    • Title: Green synthesis of highly functionalized heterocyclic bearing pyrazole moiety for cancer-targeted chemo/radioisotope therapy.
    • Source: BMC Chemistry (2023).
    • URL:[Link]

  • Microdroplet Acceleration

    • Title: Accelerated Synthesis of Pyrazoles Mediated by Water Microdroplets.[7]

    • Source: ACS Sustainable Chemistry & Engineering.
    • URL:[Link][7]

Sources

Safety & Regulatory Compliance

Safety

5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile proper disposal procedures

OPERATIONAL DISPOSAL GUIDE: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile PART 1: EXECUTIVE SAFETY SUMMARY STOP AND READ: This compound is a functionalized aminopyrazole nitrile. While often handled as a st...

Author: BenchChem Technical Support Team. Date: February 2026

OPERATIONAL DISPOSAL GUIDE: 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile

PART 1: EXECUTIVE SAFETY SUMMARY

STOP AND READ: This compound is a functionalized aminopyrazole nitrile. While often handled as a stable solid intermediate in heterocycle synthesis (e.g., Fipronil analogs), it possesses Acute Toxicity (Category 3) characteristics and high aquatic toxicity.

The Golden Rule of Nitrile Disposal:

NEVER mix this compound or its waste streams with strong acids . Mechanism: Acidic hydrolysis of the nitrile (


) groups can liberate Hydrogen Cyanide (HCN) gas, a rapid-acting asphyxiant.
Quick Reference Data Table
ParameterSpecification
Chemical Name 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile
CAS Number 120068-79-3 (Generic analog class)
Physical State Solid (White to yellow powder/crystal)
Primary Hazards Acute Tox. 3 (Oral/Dermal/Inhalation), Aquatic Acute 1
Signal Word DANGER
Waste Code (RCRA) P-List (if pure/spill residue) or Characteristic Reactive (D003) depending on jurisdiction
Incompatibilities Strong Acids, Strong Oxidizers, Reducing Agents
PPE Requirement Nitrile gloves (double gloving recommended), Lab coat, Safety goggles, N95/P100 mask (if dust is generated)

PART 2: HAZARD PROFILING & RISK ASSESSMENT

As scientists, we must understand the causality of the hazard to mitigate it effectively. This compound features two distinct nitrile groups: one on the pyrazole ring (C4) and one on the methyl side chain (C3).

  • Metabolic Toxicity: Upon ingestion or absorption, nitriles can be metabolized by cytochrome P450 enzymes to release cyanide ions (

    
    ), inhibiting cytochrome c oxidase and halting cellular respiration.
    
  • Environmental Persistence: The phenyl-pyrazole core is highly lipophilic and resistant to degradation, posing severe long-term risks to aquatic ecosystems (H410). Do not release down drains.

PART 3: SEGREGATION & PACKAGING PROTOCOLS

Proper disposal begins at the bench, not the loading dock. You must establish a self-validating segregation system.[1]

Step 1: Waste Stream Segregation[3]
  • Solid Waste: Isolate in a dedicated container labeled "TOXIC ORGANIC SOLIDS."

  • Liquid Waste (Mother Liquors): If the compound is dissolved in organic solvents (DMSO, Ethanol, DCM), collect in "HALOGENATED" or "NON-HALOGENATED" solvent waste streams.

    • Crucial Check: Ensure the solvent waste container pH is Neutral or Basic (pH

      
       7) .
      
  • Sharps/Glassware: Any spatula or vial contacting the pure solid must be treated as hazardous waste or chemically decontaminated (see Part 5) before disposal.

Step 2: Packaging for Pickup
  • Primary Container: High-density polyethylene (HDPE) or glass wide-mouth jar with a screw-top lid.

  • Secondary Containment: Place the primary container inside a clear, sealable plastic bag (4-mil thickness) to contain potential dust leakage.

  • Labeling:

    • Must read: "HAZARDOUS WASTE - TOXIC."

    • List constituents: "5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile."

    • Add Warning: "NITRILE - DO NOT MIX WITH ACID."

PART 4: DISPOSAL DECISION LOGIC (VISUALIZATION)

The following diagram outlines the decision-making process for disposing of this compound in various states.

DisposalWorkflow Start Waste Generation Source TypeCheck Determine Waste State Start->TypeCheck Solid Pure Solid / Powder TypeCheck->Solid Liquid Solution (Mother Liquor) TypeCheck->Liquid Trace Trace Residue (Glassware) TypeCheck->Trace SolidPack Double Bag in HDPE Drum Label: TOXIC ORGANIC Solid->SolidPack PHCheck Check pH of Solvent Waste Liquid->PHCheck Decon Chemical Deactivation (Bleach Soak) Trace->Decon Incinerate Final Disposal: RCRA Incineration SolidPack->Incinerate Acidic Acidic (pH < 7) PHCheck->Acidic Risk of HCN Neutral Neutral/Basic (pH >= 7) PHCheck->Neutral Safe Neutralize Neutralize with NaOH (In Fume Hood) Acidic->Neutralize Neutral->Incinerate Solvent Waste Stream Neutralize->Neutral Decon->Incinerate Rinse to Aqueous Waste

Figure 1: Operational workflow for segregating and treating pyrazole-carbonitrile waste streams.

PART 5: CHEMICAL DEACTIVATION (BENCHTOP PROTOCOL)

While incineration is the regulatory standard for bulk waste, you must decontaminate glassware, spatulas, and balance areas to prevent cross-contamination.

The Oxidative Degradation Method: This protocol utilizes Sodium Hypochlorite (Bleach) to oxidize the nitrile group to a cyanate, which then hydrolyzes to carbon dioxide and ammonia/nitrogen.

Reagents:

  • Commercial Bleach (5-10% Sodium Hypochlorite).

  • Sodium Hydroxide (NaOH) to maintain high pH (prevents HCN formation).

Step-by-Step Procedure:

  • Preparation: In a fume hood, prepare a solution of 10% Bleach adjusted to pH > 10 with NaOH.

  • Immersion: Submerge contaminated glassware or wipes in the bath.

  • Reaction Time: Allow to soak for 12-24 hours . The nitrile hydrolysis is slow at room temperature.

  • Verification: Check pH periodically; if it drops below 10, add more NaOH.

  • Disposal: The resulting decontaminated solution can generally be poured down the drain with copious water (subject to local municipal regulations), or collected as non-hazardous aqueous waste.

PART 6: EMERGENCY SPILL RESPONSE

Scenario: A 5g bottle drops and shatters on the floor.

  • Evacuate & Ventilate: Clear the immediate area. Ensure lab ventilation is active.

  • PPE Up: Don nitrile gloves (double layer), safety goggles, lab coat, and a P100 particulate respirator (to prevent inhalation of dust).

  • Containment: Do not dry sweep (creates dust). Cover the spill with wet paper towels or an oil-based sweeping compound to suppress dust.

  • Collection: Scoop the material into a wide-mouth hazardous waste jar.

  • Decontamination: Wipe the surface with the Bleach/NaOH solution described in Part 5. Wait 20 minutes, then rinse with water.

  • Report: Log the incident with your site's EHS officer.

REFERENCES

  • PubChem. (n.d.). 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-acetonitrile (Compound Summary). National Library of Medicine. Retrieved January 29, 2026, from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. (General Nitrile Handling Guidelines).

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile
Reactant of Route 2
Reactant of Route 2
5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile
© Copyright 2026 BenchChem. All Rights Reserved.